C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

• CAS: 885280-88-6

Core Science & Biosynthesis

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine chemical structure and properties

An In-Depth Technical Guide to C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (CAS: 885280-88-6)

Executive Summary

This document provides a comprehensive technical overview of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, a substituted aminomethylthiazole derivative. While specific research on this exact molecule is not extensively published, its structural components belong to a class of compounds of significant interest in medicinal chemistry and drug discovery. The thiazole nucleus is a well-established pharmacophore present in numerous biologically active compounds. This guide synthesizes available data with established chemical principles to provide a detailed profile of the molecule, including its chemical identity, physicochemical properties, a proposed synthetic pathway based on established methodologies, and potential avenues for future research. This whitepaper is intended for researchers, synthetic chemists, and drug development professionals seeking to understand the context, synthesis, and potential applications of this and related compounds.

Chemical Identity and Physicochemical Properties

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a heterocyclic compound featuring a central thiazole ring substituted at the 2-position with a 3-ethylphenyl group and at the 4-position with an aminomethyl group.

Chemical Structure

Caption: 2D structure of [2-(3-ethylphenyl)-1,3-thiazol-4-yl]methanamine.

Core Identifiers and Properties

The following table summarizes the key identifiers and known properties for this compound. It is important to note that while basic identifiers are established, many physical properties have not been experimentally determined and reported in public literature.

Property	Value	Reference
CAS Number	885280-88-6	[]
IUPAC Name	[2-(3-ethylphenyl)-1,3-thiazol-4-yl]methanamine	[]
Molecular Formula	C₁₂H₁₄N₂S	[][2]
Molecular Weight	218.32 g/mol	[][2]
SMILES	CCC1=CC(=CC=C1)C2=NC(=CS2)CN	[]
InChI Key	FUUVBSWBFQQFOW-UHFFFAOYSA-N	[]
Purity	≥95% (as per commercial suppliers)	[]
Physical State	Not reported (likely solid at STP)
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Not reported

Rationale for Interest: The Thiazole Scaffold in Drug Discovery

The scientific interest in C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine stems from the proven therapeutic relevance of the thiazole ring system. Thiazole is a fundamental heterocyclic scaffold that is considered a "pharmacophore," a molecular feature responsible for a drug's pharmacological activity.

Established Biological Activities of Thiazole Derivatives:

• Anticancer: Thiazole is a core component in the design and development of novel anticancer agents, with some derivatives showing potent cytotoxic activities against various cancer cell lines.[3][4][5][6]

• Anti-inflammatory: Certain thiazole-containing compounds have demonstrated significant anti-inflammatory effects, in some cases through the inhibition of enzymes like cyclooxygenase (COX).[7]

• Antimicrobial: The thiazole nucleus is present in compounds with a broad spectrum of antibacterial and antifungal activities.[8]

The specific combination of a substituted phenyl ring at the 2-position and an aminomethyl group at the 4-position provides a versatile template for generating molecular diversity and exploring structure-activity relationships (SAR). The ethylphenyl group offers a lipophilic region for potential hydrophobic interactions with biological targets, while the primary amine provides a key site for hydrogen bonding or salt bridge formation.

Proposed Synthetic Pathway

Synthetic Workflow Overview

The proposed synthesis begins with the Hantzsch thiazole synthesis to construct the core heterocyclic ring, followed by a reductive amination to install the final aminomethyl group.

Caption: Proposed two-stage synthetic workflow for the target compound.

Experimental Protocol: Reductive Amination

This protocol details the conversion of the key intermediate, 2-(3-ethylphenyl)thiazole-4-carbaldehyde[9], to the target primary amine. This method is chosen for its high efficiency and common use in medicinal chemistry for installing amine functionalities.

Objective: To synthesize C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine from 2-(3-ethylphenyl)thiazole-4-carbaldehyde.

Materials:

• 2-(3-ethylphenyl)thiazole-4-carbaldehyde (1.0 eq)

• Ammonium acetate (NH₄OAc) (10.0 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• Methanol (MeOH) (anhydrous)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) / Hexanes solvent system

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-(3-ethylphenyl)thiazole-4-carbaldehyde (1.0 eq) and ammonium acetate (10.0 eq).

• Dissolution: Dissolve the solids in anhydrous methanol (approx. 0.1 M concentration relative to the aldehyde).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting aldehyde.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium cyanoborohydride (1.5 eq) portion-wise over 10-15 minutes, ensuring the temperature remains low.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight (12-16 hours). Continue to monitor the reaction by TLC/LC-MS until the imine intermediate is fully consumed.

• Work-up:

  • Quench the reaction by slowly adding water.

  • Reduce the volume of methanol under reduced pressure.

  • Add saturated NaHCO₃ solution to basify the mixture (to pH ~8-9).

  • Extract the aqueous layer three times with dichloromethane (DCM).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification:

  • Filter the drying agent and concentrate the organic solution in vacuo to obtain the crude product.

  • Purify the crude material using silica gel column chromatography, eluting with a gradient of methanol in dichloromethane or ethyl acetate in hexanes to isolate the pure C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Self-Validation: The protocol's integrity is maintained by in-process monitoring (TLC/LC-MS) at critical stages (imine formation and final reduction), ensuring that each step proceeds to completion before the next is initiated. This prevents the carry-over of unreacted intermediates and simplifies the final purification.

Spectroscopic and Analytical Characterization

The identity and purity of the synthesized compound must be confirmed through standard analytical techniques. The following table outlines the expected spectroscopic signatures for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Technique	Expected Data
¹H NMR	Aromatic Protons: Signals in the ~7.2-7.8 ppm range corresponding to the four protons on the 3-ethylphenyl ring. Thiazole Proton: A singlet around ~7.0-7.5 ppm for the C5-H of the thiazole ring. Aminomethyl Protons: A singlet for the -CH₂-NH₂ group around ~3.8-4.2 ppm. Benzylic Protons: A quartet for the -CH₂-CH₃ group around ~2.7 ppm. Amine Protons: A broad singlet for the -NH₂ protons, which may exchange with D₂O. Ethyl Protons: A triplet for the -CH₂-CH₃ group around ~1.2 ppm.
¹³C NMR	Aromatic/Thiazole Carbons: Multiple signals in the ~115-170 ppm range. Aminomethyl Carbon: A signal for the -CH₂-NH₂ carbon around ~40-50 ppm. Benzylic Carbon: A signal for the -CH₂-CH₃ carbon around ~28-30 ppm. Ethyl Carbon: A signal for the -CH₂-CH₃ carbon around ~15 ppm.
Mass Spec (ESI+)	Expected [M+H]⁺ peak at m/z = 219.33.
IR Spectroscopy	N-H Stretch: Broad absorption band in the 3300-3500 cm⁻¹ region (primary amine). C-H Stretch: Aromatic and aliphatic C-H stretches around 2850-3100 cm⁻¹. C=N/C=C Stretch: Absorptions in the 1500-1650 cm⁻¹ range.

Potential Applications and Future Research Directions

Given the established biological importance of the thiazole scaffold, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine represents a valuable probe for biological screening and a starting point for further medicinal chemistry efforts.

Caption: Potential research pathways originating from the title compound.

Future research should focus on:

• Comprehensive Biological Screening: Evaluating the compound's activity in a panel of assays, including cytotoxicity against cancer cell lines, enzyme inhibition assays (e.g., kinases, COX), and antimicrobial susceptibility testing.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the structure to improve potency and selectivity. This could involve:

  • Amine Derivatization: Converting the primary amine to secondary or tertiary amines, amides, or sulfonamides to probe the importance of the hydrogen bond donor capacity.

  • Phenyl Ring Modification: Altering the position and nature of the substituent on the phenyl ring (e.g., replacing ethyl with methoxy, halo, or trifluoromethyl groups).

• Physicochemical Profiling: Experimentally determining key properties such as solubility, lipophilicity (LogP), and metabolic stability to assess its drug-like potential.

Handling and Storage

As with any research chemical for which toxicological data is limited, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine should be handled with appropriate care.

• Handling: Use in a well-ventilated area or a chemical fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid formation of dust and aerosols.[10]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents.[10]

References

• C-[2-(3-Methyl-4-nitro-phenyl)-thiazol-4-YL]-methylamine, PubChem. [Link]

• C-[2-(3,4-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE, ChemBK. [Link]

• 2-(3-ETHYL-PHENYL)-THIAZOLE-4-CARBALDEHYDE, Chemical Substance Information. [Link]

• Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)-ethyl]-3H-pyrido[2,3-d]pyrimidin-4-one derivatives, National Institutes of Health (NIH). [Link]

• Heterocycles 21. Reaction of 2-phenyl-thiazol-4-carbaldehyde with 2-bromoacetophenone, Semantic Scholar. [Link]

• Heterocycles 21. Reaction of 2-phenyl-thiazol-4-carbaldehyde with 2-bromoacetophenone, ResearchGate. [Link]

• Method for synthesizing ethyl 2-(3-aldehyde-4-isobutyloxyphenyl)

• Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase, PubMed. [Link]

• Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives, MDPI. [Link]

• Preparation of 2-(3-carboxaldehyde-4-hydroxy phenyl)

• Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)-ethyl]-3H-pyrido[2,3-d]pyrimidin-4-one derivatives, ResearchGate. [Link]

• Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR, National Institutes of Health (NIH). [Link]

Sources

• 2. chembk.com [chembk.com]
• 3. Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)-ethyl]-3H-pyrido[2,3-d]pyrimidin-4-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajgreenchem.com [ajgreenchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives | MDPI [mdpi.com]
• 9. nextsds.com [nextsds.com]
• 10. echemi.com [echemi.com]

Comprehensive Technical Guide on C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine: Physicochemical Profiling and Analytical Workflows

Executive Summary

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (IUPAC: [2-(3-ethylphenyl)-1,3-thiazol-4-yl]methanamine) is a highly versatile building block and pharmacophore utilized extensively in modern drug discovery and agricultural chemistry. Bearing a 1,3-thiazole core substituted with a lipophilic 3-ethylphenyl group and a hydrophilic methanamine moiety, this molecule presents a highly optimized physicochemical profile.

This whitepaper provides a rigorous examination of its exact mass, molecular weight, structural implications, and the standardized High-Resolution Mass Spectrometry (HRMS) workflows required for its validation.

Molecular Architecture and Physicochemical Parameters

The pharmacological utility of a compound is intrinsically linked to its molecular weight (MW) and exact mass, which dictate its pharmacokinetic behavior, synthetic tractability, and detectability in biological matrices.

Quantitative Data Summary

Table 1: Fundamental Physicochemical Properties

Parameter	Value	Causality / Scientific Significance
Molecular Formula	C12H14N2S	Dictates the isotopic envelope and degrees of unsaturation (Index of Hydrogen Deficiency = 7).
Molecular Weight	218.32 g/mol	Well below the Lipinski Rule of 5 threshold (<500 Da), ensuring high ligand efficiency and oral bioavailability potential.
Exact Mass (Monoisotopic)	218.08777 Da	Critical for High-Resolution Mass Spectrometry (HRMS) identification [1], allowing differentiation from isobaric interferences.
[M+H]+ Ion (Calculated)	219.09505 m/z	The primary target precursor ion in positive Electrospray Ionization (ESI+) LC-MS workflows.
SMILES	CCC1=CC(=CC=C1)C2=NC(=CS2)CN	Facilitates computational screening and quantitative structure-activity relationship (QSAR) modeling.

Structural Causality in Drug Design

The structural logic of this molecule is a masterclass in balanced physicochemical design:

• The 1,3-Thiazole Core: Acts as a bioisostere for pyridine or phenyl rings. It provides metabolic stability against oxidative degradation while offering a hydrogen-bond acceptor (the nitrogen atom) to interact with target kinases or receptors.

• The 3-Ethylphenyl Group: Serves as a lipophilic anchor. The ethyl substitution at the meta position specifically modulates the partition coefficient (logP), enhancing membrane permeability without excessively increasing molecular weight.

• The Methanamine Group (-CH2NH2): As a primary amine (pKa ~9.0), it is protonated at physiological pH. This guarantees aqueous solubility and serves as a critical hydrogen-bond donor in target binding pockets.

Logical relationship of structural moieties to physicochemical properties in drug design.

High-Resolution Mass Spectrometry (HRMS) Analytical Workflow

To confidently identify C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine in complex biological matrices or synthetic mixtures, nominal mass spectrometry is insufficient. High-resolution tandem mass spectrometry (HRMS/MS) using a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap analyzer is mandatory to achieve mass accuracy within <5 ppm ().

Step-by-Step LC-HRMS/MS Protocol

• Sample Preparation: Dissolve the analyte in LC-MS grade Methanol to a stock concentration of 1.0 mg/mL. Dilute 1:100 in an aqueous solution containing 0.1% Formic Acid (FA) to ensure complete protonation of the methanamine group prior to injection.

• Chromatographic Separation: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Use a gradient elution: Mobile Phase A (Water + 0.1% FA) and Mobile Phase B (Acetonitrile + 0.1% FA). The lipophilic ethylphenyl group ensures adequate retention, typically eluting in the mid-to-late gradient phase.

• Ionization (ESI+): Utilize positive Electrospray Ionization. Because the primary amine is highly basic, it yields a robust [M+H]+ precursor ion at m/z 219.0950.

• Collision-Induced Dissociation (CID): Isolate the precursor ion in the quadrupole and apply a normalized collision energy (NCE) of 25-35 eV.

• Fragment Analysis: The characteristic fragmentation of thiazolemethanamines involves the neutral loss of ammonia (NH3, -17.0265 Da) from the methanamine group, yielding a resonance-stabilized carbocation at m/z 202.0685. This specific transition (219.0950 → 202.0685) is the primary channel for Selected Reaction Monitoring (SRM).

Step-by-step LC-HRMS/MS workflow for exact mass confirmation and fragmentation analysis.

Pharmacokinetic & Synthetic Implications

The exact mass of 218.08777 Da places this compound squarely in the "fragment-like" to "lead-like" chemical space.

• Ligand Efficiency (LE): Because the MW is exceptionally low (218.32 g/mol ), any baseline binding affinity (e.g., IC50 in the micromolar to nanomolar range) translates to a very high Ligand Efficiency. This makes the molecule an ideal starting point for fragment-based drug discovery (FBDD).

• Synthetic Versatility: The primary amine is a highly reactive nucleophile. It is routinely utilized in amide coupling reactions (e.g., using HATU/DIPEA) to synthesize more complex kinase inhibitors or receptor antagonists (). The exact mass allows synthetic chemists to monitor reaction progress in real-time using LC-MS, as the disappearance of the m/z 219.0950 peak and the appearance of the heavier amide product mass is easily tracked.

Quality Control and Validation Protocol

A self-validating Quality Control (QC) system is required to ensure the integrity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine before deployment in biological assays. Relying solely on exact mass can be misleading due to potential isobaric impurities (e.g., positional isomers).

Self-Validating QC System

• Primary Confirmation (Exact Mass via HRMS): HRMS must confirm the [M+H]+ ion at 219.0950 ± 0.0011 Da (ensuring <5 ppm mass error).

• Orthogonal Confirmation (NMR Spectroscopy): 1H-NMR (400 MHz, DMSO-d6) must be performed. Causality: Mass spectrometry cannot easily differentiate positional isomers (e.g., 2-ethylphenyl vs. 3-ethylphenyl). NMR will definitively show the specific splitting pattern of the meta-substituted phenyl ring and the characteristic singlet of the thiazole proton (C5-H).

• Purity Assessment (UPLC-UV): Ultraviolet absorbance at 254 nm (due to the conjugated thiazole-phenyl system) coupled with UPLC ensures that the compound is >95% pure by peak area integration.

By combining HRMS (mass accuracy), NMR (structural connectivity), and UV (bulk purity), the protocol becomes a closed, self-validating loop that guarantees scientific trustworthiness.

References

• Seither, J. Z. "Application of High Resolution Mass Spectrometry for the Screening and Confirmation of Novel Psychoactive Substances." Florida International University / CORE, 2018.[Link]

• PubChemLite. "Explore - PubChemLite - S2: Monoisotopic mass 218.08777 Da." University of Luxembourg / PubChem, 2023.[Link]

• Journal of Medicinal Chemistry. "Discovery of Highly Potent and Selective Small Molecule Inhibitors via Encoded Library Technology." ACS Publications, 2012.[Link]

A Technical Guide to the Pharmacokinetic Profiling of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Abstract

This technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of the novel investigational compound, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. Drawing upon the well-documented therapeutic potential of the 2-arylthiazole scaffold, particularly in oncology, this guide is structured to support a drug development program aimed at characterizing a potential anticancer agent.[1][2][3] We will detail a strategic, tiered approach to understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this molecule. The narrative emphasizes the causality behind experimental choices, ensuring that each step provides decision-driving data. Protocols for key in vitro assays and a foundational in vivo study design are presented, alongside data interpretation insights to guide lead optimization and candidate selection.

Introduction: The Rationale for Profiling a Novel 2-Arylthiazole Derivative

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[4][5] Specifically, the 2-arylthiazole motif has been extensively explored, with derivatives demonstrating a wide spectrum of biological activities, including potent anticancer properties.[6][7][8] Compounds within this class have been shown to induce apoptosis in various human carcinoma cell lines, making them attractive candidates for oncology research.[6]

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (henceforth referred to as "the compound") is a novel entity built upon this promising scaffold. Its pharmacokinetic profile is a critical determinant of its potential therapeutic success. Understanding how the compound is absorbed, where it distributes in the body, how it is metabolized, and the manner in which it is excreted is fundamental to designing a safe and effective dosing regimen.[9] This guide outlines a logical progression of studies, from high-throughput in vitro screens to more complex in vivo evaluations, to build a comprehensive ADME profile.[4][8]

The overall workflow for the pharmacokinetic profiling is depicted below.

Caption: Tiered workflow for pharmacokinetic profiling.

Early Phase In Vitro ADME Profiling: Building the Foundation

The initial phase of PK profiling utilizes a suite of in vitro assays designed to provide rapid, early-stage assessment of the compound's fundamental ADME properties.[4][8] This data is crucial for identifying potential liabilities and guiding medicinal chemistry efforts.[9]

Physicochemical Properties: Solubility

Rationale: Aqueous solubility is a prerequisite for absorption and for obtaining reliable data in subsequent biological assays. Poor solubility can be a significant hurdle for both oral and intravenous formulations.

Experimental Protocol: Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of the compound in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: Serially dilute the stock solution in DMSO to create a concentration range (e.g., 200 µM to 1.56 µM).

• Assay Plate Preparation: Add the DMSO solutions to a 96-well microplate.

• Buffer Addition: Add phosphate-buffered saline (pH 7.4) to each well and mix.

• Incubation: Incubate the plate at room temperature for 2 hours.

• Analysis: Measure the turbidity of each well using a nephelometer. The concentration at which precipitation is observed is the kinetic solubility.

Absorption: Caco-2 Permeability Assay

Rationale: For an orally administered anticancer agent, the ability to permeate the intestinal epithelium is critical for bioavailability. The Caco-2 cell monolayer is a widely accepted in vitro model of the human intestinal barrier.[10][11] This assay measures both passive diffusion and active transport, providing an apparent permeability coefficient (Papp) and an efflux ratio (ER).[3]

Experimental Protocol: Bidirectional Caco-2 Permeability

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of each monolayer to ensure its integrity.[12]

• Dosing:

  • A-to-B (Apical to Basolateral): Add the compound to the apical (donor) side and fresh buffer to the basolateral (receiver) side.

  • B-to-A (Basolateral to Apical): Add the compound to the basolateral (donor) side and fresh buffer to the apical (receiver) side.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sampling: At the end of the incubation, take samples from both the donor and receiver compartments.

• Quantification: Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.[13][14]

• Data Analysis: Calculate the Papp values for both directions and the efflux ratio (ER = Papp(B-A) / Papp(A-B)).

Parameter	Low Permeability	Moderate Permeability	High Permeability
Papp (A-B) (10⁻⁶ cm/s)	< 2	2 - 20	> 20
Efflux Ratio (ER)	< 2	≥ 2	-
Interpretation	Poor absorption	Moderate absorption, potential efflux	Good absorption

Table 1: Representative data interpretation for Caco-2 permeability assay.

Caption: Bidirectional transport across a Caco-2 cell monolayer.

Distribution: Plasma Protein Binding (PPB)

Rationale: The extent to which a drug binds to plasma proteins, such as albumin, determines the unbound fraction available to exert its pharmacological effect.[1] High PPB can limit efficacy and affect drug clearance. Several methods can be employed, with rapid equilibrium dialysis (RED) being a common choice.[2][15]

Experimental Protocol: Rapid Equilibrium Dialysis (RED)

• Device Preparation: Prepare the RED device, which consists of two chambers separated by a semipermeable membrane.

• Dosing: Add plasma spiked with the compound to one chamber and buffer to the other.

• Incubation: Incubate the device at 37°C until equilibrium is reached (typically 4-6 hours).

• Sampling: After incubation, collect samples from both the plasma and buffer chambers.

• Quantification: Determine the concentration of the compound in both samples by LC-MS/MS.

• Calculation: Calculate the fraction unbound (fu) using the formula: fu = [Concentration in buffer chamber] / [Concentration in plasma chamber].

Fraction Unbound (fu)	Binding Classification	Implication
< 0.01 (< 1%)	High (> 99%)	Potentially limited efficacy, low clearance
0.01 - 0.1 (1% - 10%)	Moderate (90% - 99%)	Common for many drugs
> 0.1 (> 10%)	Low (< 90%)	Higher free concentration, potential for higher clearance

Table 2: Interpretation of plasma protein binding data.

Metabolism: Microsomal and Hepatocyte Stability

Rationale: Metabolic stability is a key determinant of a drug's half-life and oral bioavailability. Liver microsomes contain Phase I metabolizing enzymes (e.g., Cytochrome P450s), while hepatocytes contain both Phase I and Phase II enzymes, offering a more complete picture of metabolic clearance.[16][17]

Experimental Protocol: Liver Microsomal Stability Assay

• Reaction Mixture: Prepare a reaction mixture containing liver microsomes (human, rat, etc.), the compound, and a buffer solution.[6][7]

• Initiation: Pre-warm the mixture to 37°C and initiate the metabolic reaction by adding a NADPH-regenerating system.[6]

• Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, 60 minutes).

• Reaction Quenching: Stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• Analysis: Analyze the supernatant for the remaining parent compound using LC-MS/MS.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. From the slope of this line, calculate the in-vitro half-life (t½) and intrinsic clearance (CLint).[16]

Drug-Drug Interaction Potential: Cytochrome P450 (CYP) Inhibition

Rationale: Many anticancer drugs are administered as part of a combination therapy. Therefore, it is critical to assess whether the compound inhibits major CYP isoforms (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2), as this could lead to dangerous drug-drug interactions (DDIs).[18][19]

Experimental Protocol: CYP Inhibition Assay (IC₅₀ Determination)

• Incubation: Incubate human liver microsomes with a CYP isoform-specific probe substrate and a range of concentrations of the compound.[18]

• Reaction Initiation and Termination: Initiate the reaction with NADPH and terminate it after a short incubation period with a cold solvent.

• Metabolite Quantification: Quantify the formation of the specific metabolite of the probe substrate using LC-MS/MS.

• IC₅₀ Calculation: Determine the concentration of the compound that causes 50% inhibition of metabolite formation (the IC₅₀ value). This value indicates the inhibitory potency.

IC₅₀ Value	Inhibitory Potential
< 1 µM	High
1 - 10 µM	Moderate
> 10 µM	Low

Table 3: General guidance for interpreting CYP inhibition IC₅₀ values.

In Vivo Pharmacokinetic Profiling: The Whole-System View

Following promising in vitro data, an in vivo PK study in a relevant animal model (e.g., rat) is the next essential step. This provides critical information on how the compound behaves in a complete biological system and allows for the calculation of key PK parameters like clearance, volume of distribution, half-life, and bioavailability.

Study Design: A Foundational Rodent PK Study

• Species: Male Sprague-Dawley rats.

• Groups:

  • Group 1: Intravenous (IV) administration (e.g., 1 mg/kg). This allows for the determination of absolute clearance and volume of distribution.

  • Group 2: Oral (PO) administration (e.g., 10 mg/kg). This is used to assess oral absorption and calculate bioavailability.

• Dosing Formulation: A suitable vehicle must be developed to ensure the compound is fully solubilized for both IV and PO routes.

• Blood Sampling: Serial blood samples are collected at predetermined time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose).

• Sample Processing: Plasma is harvested from the blood samples and stored frozen until analysis.

Bioanalysis: LC-MS/MS Quantification

A robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method must be developed and validated for the quantification of the compound in plasma.[13] This method should be specific, accurate, and precise over the expected concentration range.

Data Analysis and Key Parameters

The plasma concentration-time data is analyzed using non-compartmental analysis (NCA) to derive the following key PK parameters:

• Cmax: Maximum observed plasma concentration.

• Tmax: Time to reach Cmax.

• AUC: Area under the plasma concentration-time curve.

• t½: Terminal half-life.

• CL: Clearance (rate of drug removal from the body).

• Vd: Volume of distribution (apparent volume into which the drug distributes).

• F%: Absolute oral bioavailability (calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100).

Conclusion: Synthesizing the Profile for Go/No-Go Decisions

The comprehensive pharmacokinetic profiling of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, as outlined in this guide, provides the necessary data to make informed decisions in a drug discovery program. By integrating the results from both in vitro and in vivo studies, researchers can assess the "drug-like" properties of the molecule.[9] A compound with high permeability, adequate metabolic stability, low DDI potential, and good oral bioavailability would be a strong candidate to advance towards further preclinical safety and efficacy studies. Conversely, significant liabilities identified through this profiling can trigger further medicinal chemistry optimization or a decision to terminate the compound's development. This structured, evidence-based approach is fundamental to the successful translation of a promising chemical entity into a viable therapeutic agent.

References

• Vertex AI Search. (n.d.). How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs.
• AxisPharm. (n.d.). Microsomal Stability Assay Protocol.
• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay.
• Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services.
• BioAgilytix. (n.d.). Protein Binding Assays.
• WuXi AppTec. (n.d.). Plasma Protein Binding (PPB) Assays.
• QPS. (n.d.). Plasma Protein Binding.
• SpringerLink. (n.d.). Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers.
• JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
• Unknown. (n.d.). Caco2 assay protocol.
• PubMed. (n.d.). Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences.
• Domainex. (n.d.). Caco-2 Permeability Assay.
• Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. (2022). PMC.
• WuXi AppTec. (2022, June 23). A Guide to In Vitro ADME Testing in Drug Development.
• Selvita. (n.d.). In Vitro ADME.
• Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols.
• protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes - drug metabolism.
• Recent developments of 2-aminothiazoles in medicinal chemistry. (2016). PubMed.
• Selvita. (n.d.). In Vivo Pharmacokinetic (PK) Studies - Drug Discovery.
• N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents. (n.d.). PMC.
• Domainex. (n.d.). Microsomal Clearance/Stability Assay.
• Merck Millipore. (n.d.). Metabolic Stability Assays.
• IQVIA Laboratories. (n.d.). Small and Large Molecule LC-MS.
• Waters Corporation. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape.
• Enamine. (n.d.). LC-MS/MS based Cytochrome P450 Inhibition Assay (Panel of 5 or 7 CYP450).
• Charles River Laboratories. (n.d.). Assays for CYP450 Inhibition, Induction, and Phenotyping.
• Resolian. (n.d.). Small Molecule LC-MS/MS.
• Labcorp. (n.d.). Enzyme Inhibition: Impact and Analysis in Drug Development.
• LifeNet Health LifeSciences. (n.d.). CYP inhibition assay services based on FDA Guidance.
• National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols. (2022, September 15). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. NCBI.
• European Union. (n.d.). Clinical pharmacology and pharmacokinetics guidelines - EMA.
• Bioanalysis Zone. (2025, October 1). Small Molecule Method Development Strategies with Chad Christianson.
• Food and Drug Administration. (n.d.). Population Pharmacokinetics Final Guidance.
• Pharmacogenetic‐Pharmacokinetic Interactions in Drug Marketing Authorization Applications via the European Medicines Agency Between 2014 and 2017. (n.d.). PMC.
• High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. (n.d.). PMC.
• FDA. (n.d.). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
• European Medicines Agency (EMA). (n.d.). Clinical pharmacology and pharmacokinetics: questions and answers.
• Social Science Research Institute. (n.d.). Preclinical Regulatory Requirements.
• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016, June 16). Drug Discovery World.
• Patsnap Synapse. (2025, May 27). What models are used in in vivo pharmacokinetics studies?.
• WuXi AppTec DMPK. (n.d.). In Vivo Pharmacokinetics.
• EMA. (n.d.). EMA Perspectives on Regulatory Guidance on Drug-drug Interaction.
• EMA. (2012, June 21). Guideline on the investigation of drug interactions.
• FDA. (n.d.). FDA Requirements for Preclinical Studies.
• Preclinical efficacy in therapeutic area guidelines from the U.S. Food and Drug Administration and the European Medicines Agency: a cross‐sectional study. (n.d.). PMC.
• BOC Sciences. (n.d.). CAS 885280-88-6 (C-[2-(3-ETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE).
• A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). Innovare Academic Sciences.
• Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. (n.d.). PMC.
• Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase. (n.d.). PubMed.

Sources

• 1. mdpi.com [mdpi.com]
• 2. In vitro evaluation of amino acid prodrugs of novel antitumour 2-(4-amino-3-methylphenyl)benzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. Recent developments of 2-aminothiazoles in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. archives.ijper.org [archives.ijper.org]
• 10. WO2001074811A2 - Substituted 1,3-thiazole compounds, their production and use - Google Patents [patents.google.com]
• 11. Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijprajournal.com [ijprajournal.com]
• 13. researchgate.net [researchgate.net]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 15. Discovery of 2-phenylthiazole-4-carboxylic acid, a novel and potent scaffold as xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. C-[2-(3-Methyl-4-nitro-phenyl)-thiazol-4-YL]-methylamine | C11H11N3O2S | CID 57355273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. rjptonline.org [rjptonline.org]
• 19. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide to the Safe Handling of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific, verified Safety Data Sheet (SDS) for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (CAS No. 885280-88-6) was not publicly available at the time of this writing. This guide has been synthesized from data on structurally analogous compounds and general principles of chemical safety for thiazole amines. The recommendations herein are provided for informational purposes and should be supplemented by a thorough risk assessment conducted by qualified personnel.

Executive Summary: A Profile of a Research Chemical

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a substituted thiazole derivative, a class of compounds recognized for its diverse pharmacological potential.[1] As with many novel research chemicals, comprehensive safety data is often limited. This document provides a robust framework for its safe handling by extrapolating data from close structural analogs, primarily C-[2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE.[2] The core principle of this guide is to treat the compound with a high degree of caution, assuming potential for skin and eye irritation, acute toxicity if ingested, and other hazards common to amine-containing heterocyclic molecules until proven otherwise.

Compound Identification and Physicochemical Properties

Understanding the fundamental properties of a molecule is the first step in a sound risk assessment. While experimental data for the target compound is scarce, its basic identifiers and some predicted properties are available.

Property	Value	Source
IUPAC Name	[2-(3-ethylphenyl)-1,3-thiazol-4-yl]methanamine	[]
CAS Number	885280-88-6	[]
Molecular Formula	C₁₂H₁₄N₂S	[][4][5]
Molecular Weight	218.32 g/mol	[][5]
Purity (Typical)	>95%	[]
Canonical SMILES	CCC1=CC(=CC=C1)C2=NC(=CS2)CN	[]
InChI Key	FUUVBSWBFQQFOW-UHFFFAOYSA-N	[]

Structural Diagram:

Caption: Chemical structure of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Anticipated Hazard Identification & GHS Classification

Based on the Safety Data Sheet for the structurally similar C-[2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE, and general data on aminothiazoles, the following hazards should be anticipated.[2][6] This classification is predictive and should be treated as a minimum precaution.

• Acute Toxicity (Oral): Category not classified, but data is unavailable. Harmful if swallowed should be assumed.[2][6]

• Skin Corrosion/Irritation: Potential for skin irritation. Prolonged contact should be avoided.[7]

• Serious Eye Damage/Eye Irritation: Potential to cause serious eye irritation.[7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[7]

Anticipated GHS Pictograms:

Pictogram	Hazard Class
! (Exclamation Mark)	Skin Irritant, Eye Irritant, Respiratory Tract Irritant, Acute Toxicity (Harmful)

Safe Handling & Personal Protective Equipment (PPE)

A proactive approach to exposure control is paramount. The causality behind these recommendations is to create multiple barriers between the researcher and the chemical, minimizing all potential routes of exposure (inhalation, dermal, ingestion).

Engineering Controls

• Ventilation: All handling of the solid compound or its solutions must occur in a well-ventilated area.[2] A certified chemical fume hood is the required standard for weighing, transferring, and preparing solutions.

• Safety Equipment: An eyewash station and safety shower must be immediately accessible in the laboratory.

Personal Protective Equipment (PPE) Workflow

The selection of PPE is not a static choice but a workflow dependent on the experimental procedure.

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Hygiene Measures

• Avoid contact with skin, eyes, and clothing.[2]

• Wash hands thoroughly after handling, before breaks, and at the end of the workday.[7][8]

• Do not eat, drink, or smoke in laboratory areas.

Storage and Stability

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Incompatibilities: Keep away from strong oxidizing agents.

• Stability: The product is expected to be stable under recommended storage conditions.

Emergency Procedures: A Self-Validating Response System

The effectiveness of an emergency response is validated by its ability to mitigate harm regardless of the precise toxicological endpoint. The following protocols are based on standard best practices for amine and thiazole compounds.

First-Aid Measures

The following is a decision tree for immediate first-aid response, based on data from analogous compounds.[2]

Caption: Decision tree for first-aid measures following an exposure event.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

• Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon oxides, nitrogen oxides, and sulfur oxides.[9]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[2]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid dust formation and breathing vapors or dust.[2] Wear the appropriate level of PPE as described in Section 4.2.

• Containment and Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[2] Do not let the product enter drains.

Toxicological Profile (Inferred)

Direct toxicological data for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is not available. The following information is inferred from the safety profile of its dimethyl analog and the general toxicology of aliphatic amines.[2][10]

• Acute Toxicity: No data is available for oral, dermal, or inhalation routes. However, primary amines can be toxic if swallowed or inhaled.[2][8][9]

• Skin/Eye Irritation: Assumed to be an irritant based on the GHS classification of similar compounds and the basic nature of the amine group.[7][10]

• Sensitization: No data is available to indicate if the compound is a skin or respiratory sensitizer.[10]

• Genotoxicity/Carcinogenicity: No data available. Many simple amines are not genotoxic, but this cannot be assumed for a complex heterocyclic structure.[10][11]

Conclusion

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a valuable compound for research and development. In the absence of a formal SDS, a conservative and cautious approach to handling is mandatory. By adhering to the principles of strong engineering controls, diligent use of personal protective equipment, and preparedness for emergency situations as outlined in this guide, researchers can work safely with this and other novel chemical entities. A thorough, lab-specific risk assessment should always be performed before commencing work.

References

• ChemBK. C-[2-(3,4-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE. [Link]

• NextSDS. [2-(3-ETHYL-PHENYL)-THIAZOL-4-YL]-METHANOL — Chemical Substance Information. [Link]

• PubChem. C-[2-(3-Methyl-4-nitro-phenyl)-thiazol-4-YL]-methylamine. [Link]

• NextSDS. C-[2-(3-CHLORO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE — Chemical Substance Information. [Link]

• PubChem. 1,3-Thiazol-2-ylmethanamine. [Link]

• PMC (PubMed Central). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. [Link]

• Der Pharma Chemica. Synthesis of novel 2-amino thiazole derivatives. [Link]

• European Patent Office. Thiazole derivatives, process for their preparation and pharmaceutical compositions containing them. [Link]

• Publisso. Methylamine. [Link]

• Society of Toxicology (SOT). The Toxicologist. [Link]

• National Toxicology Program. Nomination Background: Methylamine (CASRN: 74-89-5). [Link]

• PMC (PubMed Central). Toxicological evaluation of a novel cooling compound. [Link]

Sources

• 1. Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 4. chembk.com [chembk.com]
• 5. CAS 885280-84-2 | C-[2-(2-ethyl-phenyl)-thiazol-4-YL]-methylamine - Synblock [synblock.com]
• 6. 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 2756507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]
• 10. series.publisso.de [series.publisso.de]
• 11. Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Abstract

This technical guide provides a comprehensive framework for characterizing the receptor binding affinity of the novel compound, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. Recognizing the therapeutic potential inherent in thiazole derivatives, this document outlines a strategic, multi-faceted approach to identifying and quantifying its interactions with biological targets. We will delve into the rationale behind selecting appropriate assay methodologies, provide detailed, field-proven protocols for executing these assays, and discuss the interpretation of the resulting data. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the pharmacological profile of this and similar small molecules.

Introduction: The Significance of Thiazole Derivatives in Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs with a wide array of biological activities.[1][2] Thiazole-containing compounds have demonstrated efficacy as anticancer, anti-inflammatory, antidiabetic, antimicrobial, and central nervous system-acting agents.[2][3][4] The diverse therapeutic applications of these derivatives underscore the importance of characterizing the biological targets of novel thiazole-containing molecules like C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.[1] Understanding the receptor binding affinity of this compound is a critical first step in elucidating its mechanism of action and potential therapeutic utility.

This guide will provide a roadmap for determining the binding characteristics of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, focusing on three robust and widely accepted techniques: Radioligand Binding Assays, Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC).

Strategic Approach to Receptor Target Identification

Given the novelty of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, an initial screening phase is necessary to identify potential biological targets. A logical workflow for this process is outlined below.

Caption: A strategic workflow for identifying and characterizing the biological targets of a novel compound.

Core Methodologies for Determining Receptor Binding Affinity

Once a putative target or a class of targets has been identified, a detailed characterization of the binding interaction is paramount. The following sections provide the theoretical basis and practical protocols for three gold-standard techniques.

Radioligand Binding Assays

Radioligand binding assays are a highly sensitive and specific method for quantifying the interaction between a ligand and its receptor.[5][6] These assays typically involve the use of a radiolabeled ligand (a "hot" ligand) that binds to the receptor of interest. The binding of the "hot" ligand can be displaced by an unlabeled ligand (a "cold" ligand), such as our test compound, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. By measuring the concentration-dependent displacement of the radioligand, we can determine the binding affinity of our test compound.[7][8]

Objective: To determine the inhibitory constant (Ki) of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine for a target receptor.

Materials:

• Receptor Source: Cell membranes or tissue homogenates expressing the target receptor.

• Radioligand: A high-affinity, specific radiolabeled ligand for the target receptor (e.g., [3H]- or [125I]-labeled).

• Test Compound: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, dissolved in an appropriate solvent (e.g., DMSO).

• Assay Buffer: Buffer composition will be receptor-dependent but typically contains a buffering agent (e.g., Tris-HCl), salts, and protease inhibitors.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor.

• Filtration Apparatus: A 96-well plate harvester with glass fiber filters (e.g., GF/C).[7]

• Scintillation Counter: For detecting radioactivity.

Procedure:

• Membrane Preparation: Prepare cell membranes or tissue homogenates expressing the target receptor. Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA assay).

• Assay Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Receptor source, radioligand, and assay buffer.

  • Non-specific Binding: Receptor source, radioligand, and a saturating concentration of the non-specific binding control.

  • Competitive Binding: Receptor source, radioligand, and serial dilutions of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a predetermined time to allow the binding to reach equilibrium.[7]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through the glass fiber filters. This separates the bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[7]

• Detection: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

The data obtained from the radioligand binding assay is used to calculate the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand. The Ki value can then be calculated from the IC50 value using the Cheng-Prusoff equation:

Ki = IC50 / (1 + ([L]/Kd))

Where:

• [L] is the concentration of the radioligand used in the assay.

• Kd is the dissociation constant of the radioligand for the receptor.

Table 1: Representative Data from a Competitive Radioligand Binding Assay

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (nM)	% Inhibition of Specific Binding
0.1	5.2
1	15.8
10	48.9
100	85.3
1000	98.1

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is a label-free optical technique that allows for the real-time monitoring of biomolecular interactions.[9][10] In a typical SPR experiment, one of the interacting partners (the "ligand," usually the receptor) is immobilized on a sensor chip surface, while the other partner (the "analyte," our test compound) is flowed over the surface.[9] The binding of the analyte to the ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[10] This allows for the determination of the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).[11][12]

Caption: A streamlined workflow for determining binding kinetics using Surface Plasmon Resonance.

• Immobilization Strategy: The choice of immobilization chemistry is crucial to ensure that the receptor maintains its native conformation and binding activity.

• Analyte Solubility: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine must be soluble in the running buffer. The use of a co-solvent like DMSO may be necessary, but its concentration should be kept low and consistent across all samples.[12]

• Mass Transport Limitations: It is important to ensure that the observed binding rates are not limited by the rate at which the analyte is transported to the sensor surface. This can be tested by varying the flow rate.

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a powerful biophysical technique that directly measures the heat changes associated with a binding event.[13] In an ITC experiment, a solution of the ligand (our test compound) is titrated into a solution of the macromolecule (the receptor) in a sample cell.[14] The heat released or absorbed upon binding is measured, allowing for the determination of the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[15]

Objective: To obtain a complete thermodynamic profile of the interaction between C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine and its target receptor.

Materials:

• Purified Receptor: A highly purified and concentrated solution of the target receptor.

• Test Compound: A concentrated solution of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

• Dialysis Buffer: The buffer in which both the receptor and the compound are prepared must be identical to minimize heats of dilution.

Procedure:

• Sample Preparation: Dialyze both the receptor and the compound extensively against the same buffer. Degas the solutions immediately before use.

• Instrument Setup: Equilibrate the ITC instrument to the desired temperature.

• Loading the ITC: Load the receptor solution into the sample cell and the compound solution into the injection syringe.

• Titration: Perform a series of small injections of the compound into the receptor solution, allowing the system to reach equilibrium after each injection.

• Data Acquisition: The instrument measures the heat change after each injection.

The raw ITC data consists of a series of heat-change peaks corresponding to each injection. Integrating these peaks yields a binding isotherm, which can be fitted to a binding model to extract the thermodynamic parameters.

Table 2: Thermodynamic Parameters Obtainable from ITC

Parameter	Description
KD	Equilibrium Dissociation Constant (a measure of affinity)
n	Stoichiometry of Binding (number of compound molecules binding to one receptor molecule)
ΔH	Enthalpy of Binding (the heat change upon binding)
ΔS	Entropy of Binding (the change in randomness upon binding)

Conclusion: Towards a Comprehensive Binding Profile

The characterization of the receptor binding affinity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a critical step in its development as a potential therapeutic agent. By employing a strategic combination of computational screening, broad panel screening, and in-depth biophysical characterization using techniques such as radioligand binding assays, SPR, and ITC, a comprehensive understanding of its pharmacological profile can be achieved. The methodologies and protocols outlined in this guide provide a robust framework for researchers to confidently and accurately determine the binding characteristics of this and other novel small molecules, thereby accelerating the drug discovery process.

References

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol.
• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocols.
• Journal of Pharmaceutical and Biological Sciences. (2023). An Overview of Thiazole Derivatives and its Biological Activities.
• PubMed. (n.d.). A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery and Developments.
• ACS Publications. (2014). Measurement of Small Molecule Binding Kinetics on a Protein Microarray by Plasmonic-Based Electrochemical Impedance Imaging.
• Malvern Panalytical. (n.d.). Binding Affinity.
• FABAD Journal of Pharmaceutical Sciences. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics.
• ACS Publications. (2023). Direct Binding Methods to Measure Receptor–Ligand Interactions.
• ScienceScholar. (2022). An overview of the synthesis, therapeutic potential and patents of thiazole derivatives.
• MyJS. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES.
• PubMed. (n.d.). Characterization of Small Molecule-Protein Interactions Using SPR Method.
• Wiley Online Library. (n.d.). Radioligand binding methods: practical guide and tips.
• NIH. (2016). SIGMA RECEPTOR BINDING ASSAYS.
• Labome. (2022). Receptor-Ligand Binding Assays.
• Reichert Technologies. (2024). Protein-Small Molecule Biomolecular Interactions – a Retrospective.
• The Biochemist. (2023). A beginner's guide to surface plasmon resonance.
• SEPA (Sociedad de Entomología del Perú). (n.d.). ISOTHERMAL TITRATION CALORIMETRY: THEORY AND PRACTICE.
• Scribd. (n.d.). Isothermal Titration Calorimetry Guide.
• Harvard Medical School. (2025). ITC200: CMI Getting Started Guide to Isothermal Titration Calorimetry.
• Malvern Panalytical. (2017). Isothermal Titration Calorimetry – A hot characterization tool for biomolecular interactions.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. sciencescholar.us [sciencescholar.us]
• 3. A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery and Developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Receptor-Ligand Binding Assays [labome.com]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. portlandpress.com [portlandpress.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Protein-Small Molecule Biomolecular Interactions – a Retrospective [reichertspr.com]
• 13. Isothermal Titration Calorimetry – A hot characterization tool for biomolecular interactions | Malvern Panalytical [malvernpanalytical.com]
• 14. scribd.com [scribd.com]
• 15. cmi.hms.harvard.edu [cmi.hms.harvard.edu]

MS/MS fragmentation pattern for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

An In-Depth Technical Guide to the MS/MS Fragmentation Pattern of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Abstract

This technical guide provides a comprehensive analysis of the predicted gas-phase fragmentation behavior of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine under collision-induced dissociation (CID) conditions. As heterocyclic scaffolds containing nitrogen and sulfur are cornerstones of modern pharmaceuticals, a deep understanding of their mass spectrometric behavior is critical for structural elucidation, metabolite identification, and quality control in drug development.[1][2] This document outlines the principal fragmentation pathways for the protonated molecule [M+H]⁺, grounded in established chemical principles and supported by authoritative literature. We will explore the key bond cleavages, including the characteristic loss of ammonia from the primary amine and the formation of a highly stable benzylic-type cation, which serves as the entry point for subsequent fragmentation events. A detailed experimental protocol for acquiring high-resolution tandem mass spectrometry data is provided, alongside predictive data tables and visual fragmentation schemes to offer a self-validating framework for researchers.

Introduction: The Structural Context

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a molecule featuring three key structural motifs: a 3-ethylphenyl group, a thiazole ring, and a methylamine substituent. The thiazole ring, a five-membered aromatic heterocycle containing both sulfur and nitrogen, is a privileged structure in medicinal chemistry.[1][3] The methylamine group provides a basic site, making the molecule readily amenable to protonation for analysis by positive-ion electrospray ionization (ESI) mass spectrometry. The fragmentation of the resulting protonated molecule is governed by the relative strengths of its chemical bonds and the stability of the resulting fragment ions. The most labile sites are predicted to be adjacent to the aromatic thiazole ring and at the primary amine, making these the focal points of our analysis.

Theoretical Mass and Precursor Ion Formation

The foundational step in any mass spectrometry experiment is the accurate determination of the precursor ion's mass-to-charge ratio (m/z).

• Compound: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

• Molecular Formula: C₁₂H₁₄N₂S[]

• Monoisotopic Mass (M): 218.0878 Da

• Protonated Precursor [M+H]⁺: 219.0950 m/z

In a typical ESI source operating in positive ion mode, the primary amine is the most likely site of protonation due to its high basicity. This singly-charged [M+H]⁺ ion at m/z 219.0950 is selected in the first stage of the mass spectrometer for subsequent fragmentation analysis via collision-induced dissociation (CID).[5]

Predicted MS/MS Fragmentation Pathways

Upon collisional activation, the precursor ion's internal energy increases, leading to the cleavage of specific bonds. The fragmentation cascade is dictated by the formation of the most stable possible product ions. For this molecule, two major competing pathways originating from the aminomethyl-thiazole core are anticipated.

Pathway A: Neutral Loss of Ammonia

The most characteristic and often most facile fragmentation for protonated primary amines is the neutral loss of ammonia (NH₃).[6][7] This process is a charge-remote fragmentation that results in the formation of a highly stable carbocation.

• Mechanism: The cleavage of the C-N bond in the aminomethyl group is energetically favorable, leading to the elimination of a neutral ammonia molecule (17.0265 Da).

• Resulting Ion: This pathway produces a resonance-stabilized benzylic-type carbocation at m/z 202.0685 . This ion is predicted to be the base peak or one of the most abundant fragments in the MS/MS spectrum under low-energy CID conditions. The stability is conferred by the delocalization of the positive charge across the adjacent thiazole ring.

Pathway B: Benzylic Cleavage

Benzylic cleavage is a powerful driving force in the fragmentation of molecules containing an aromatic ring bonded to an alkyl chain.[8][9][10] In this molecule, the bond between the thiazole ring and the aminomethyl carbon (a benzylic-type position) is a prime candidate for scission.

• Mechanism: Homolytic or heterolytic cleavage of the thiazole-CH₂ bond can occur. If the charge is retained by the thiazole-containing portion, the resulting fragment is identical to that from Pathway A.

• Resulting Ions:

  • [C₁₂H₁₂NS]⁺ at m/z 202.0685: This is the same stable carbocation formed via ammonia loss. The convergence of two distinct mechanistic proposals on the same fragment ion reinforces its expected stability and high abundance.

  • [CH₄N]⁺ at m/z 30.0337: Formation of the methaniminium ion. While mechanistically plausible, this small fragment may have low abundance or only be observed at higher collision energies.

Secondary Fragmentation of the m/z 202.0685 Ion

The major fragment ion at m/z 202.0685 serves as the precursor for subsequent, higher-energy fragmentation events. These cleavages help to confirm the elemental composition of the core structure.

• Loss of Ethyl Radical: Cleavage of the bond between the ethyl group and the phenyl ring results in the loss of an ethyl radical (•C₂H₅, 29.0391 Da). This is a common fragmentation for ethyl-substituted aromatic rings.

  • m/z 202.0685 → m/z 173.0294

• Thiazole Ring Cleavage: Heterocyclic rings can undergo characteristic ring-opening fragmentations.[11][12][13] The thiazole ring may fragment via the loss of small, stable neutral molecules like hydrogen cyanide (HCN) or thioformyl cyanide (HCSCN).

  • Loss of HCN (27.0109 Da): m/z 202.0685 → m/z 175.0576

  • Cleavage at Phenyl-Thiazole Bond: Scission of the bond linking the two rings could lead to the formation of an ethylphenyl cation.

  • m/z 202.0685 → [C₈H₉]⁺ at m/z 105.0699

The logical flow of these fragmentation events is visualized below.

Caption: Predicted fragmentation cascade of protonated C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Data Summary

The predicted m/z values for the key ions discussed are summarized in the table below. High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition of each fragment, thereby validating the proposed structures.

m/z (Calculated)	Formula	Proposed Identity / Origin
219.0950	[C₁₂H₁₅N₂S]⁺	Precursor Ion [M+H]⁺
202.0685	[C₁₂H₁₂NS]⁺	[M+H - NH₃]⁺; Benzylic cleavage product. Expected Base Peak.
175.0576	[C₁₁H₁₁S]⁺	[m/z 202 - HCN]⁺; Secondary fragment via thiazole ring cleavage.
173.0294	[C₁₀H₇NS]⁺	[m/z 202 - •C₂H₅]⁺; Secondary fragment from loss of ethyl radical.
105.0699	[C₈H₉]⁺	[Ethylphenyl]⁺ cation; Secondary fragment from C-C bond cleavage.

Experimental Verification Protocol

To validate the theoretical fragmentation pattern, the following experimental workflow using a standard liquid chromatography-tandem mass spectrometer (LC-MS/MS) system, such as a Q-TOF or Orbitrap, is recommended. This protocol is designed to be self-validating by systematically exploring the fragmentation behavior.

Sample Preparation & Chromatography

• Prepare a 1 µg/mL stock solution of the analyte in methanol.

• Dilute the stock solution to a final concentration of 50 ng/mL in a mobile phase-mimicking solution (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Inject 5 µL onto a C18 analytical column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Elute using a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) at a flow rate of 0.4 mL/min.

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Gas: Nitrogen, at a temperature of 350 °C and flow of 600 L/hr.

• MS1 Scan: Scan from m/z 50 to 500 to confirm the presence and purity of the [M+H]⁺ precursor ion at m/z 219.0950.

• MS2 (Tandem MS) Scan:

  • Precursor Selection: Isolate the ion at m/z 219.1 ± 0.5 Da.

  • Collision Gas: Argon.

  • Collision Energy (CE): Perform a stepped or ramped CE experiment. This is crucial for comprehensive analysis.

    • Low Energy (10-15 eV): To observe the primary, most stable fragments (e.g., m/z 202.0685).

    • High Energy (30-45 eV): To induce secondary fragmentation and confirm the structure of the primary fragments (e.g., m/z 173, 175, 105).[5]

• Data Acquisition: Acquire data in high-resolution mode (>10,000 FWHM) to enable accurate mass measurements for formula determination.

Caption: A streamlined workflow for the experimental validation of MS/MS fragmentation.

Conclusion

The in-silico fragmentation analysis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine provides a clear and predictive roadmap for its structural confirmation by tandem mass spectrometry. The fragmentation is dominated by the facile loss of ammonia from the protonated primary amine, leading to a stable benzylic-type cation at m/z 202.0685 . This ion is the key diagnostic fragment. Further fragmentation of this ion at higher collision energies, leading to products at m/z 173.0294 (loss of ethyl radical) and m/z 105.0699 (ethylphenyl cation), can be used to unequivocally confirm the identity of all three major structural components of the parent molecule. The provided experimental protocol offers a robust method for validating these predictions in a laboratory setting.

References

• Flament, J. P., et al. (2003). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. International Journal of Mass Spectrometry, 228(2-3), 867-882. Available at: [Link]

• Gao, J., et al. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of the American Society for Mass Spectrometry, 17(11), 1545-1556. Available at: [Link]

• Organisch-Chemisches Institut, University of Münster. Mass Spec Terms: Benzyl cleavage. MS-Terms. Available at: [Link]

• Noolvi, M.N. General Fragmentation Modes. Pharmapproach. Available at: [Link]

• Gao, J., et al. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. ResearchGate. Available at: [Link]

• Zayed, M. A., & Nour, E. M. (1985). Mass spectrometry of 2-substituted-4-arylthiazoles. II. Journal of the Indian Chemical Society, 62(5), 386-388. Available at: [Link]

• Flament, J. P., et al. (2003). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. ResearchGate. Available at: [Link]

• Hesse, M., et al. (2008). The Main Fragmentation Reactions of Organic Compounds. In Mass Spectrometry of Organic Compounds. Wiley-VCH. Available at: [Link]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Available at: [Link]

• Gardner, M. W., et al. (2011). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Journal of the American Society for Mass Spectrometry, 22(1), 113-125. Available at: [Link]

• Sharma, V. P., et al. (1994). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Oriental Journal of Chemistry, 10(2), 163-166. Available at: [Link]

• Gardner, M. W., et al. (2011). Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides. Journal of the American Society for Mass Spectrometry, 22(1), 113-125. Available at: [Link]

• Clarke, G. M., et al. (1967). Studies in mass spectrometry. Part VII. Mass spectra of thiazoles. Journal of the Chemical Society B: Physical Organic, 815-819. Available at: [Link]

• Wikipedia. (2024). Collision-induced dissociation. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Valente, E., et al. (2014). Special Issue: Sulfur-Nitrogen Heterocycles. Molecules, 19(9), 14380-14384. Available at: [Link]

• Zviely, M. (2004). Heterocyclic Nitrogen- and Sulfur- Containing Aroma Chemicals. Perfumer & Flavorist, 29, 32-40. Available at: [Link]

• Ward, M., & O'Boyle, N. M. (2025). Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023). RSC Medicinal Chemistry. Available at: [Link]

Sources

• 1. Special Issue: Sulfur-Nitrogen Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023) - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00403A [pubs.rsc.org]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 6. Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. MS-Terms, Mass Spectrometry, Organisch-Chemisches Institut at the University of Münster [uni-muenster.de]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Mass spectrometry of 2-substituted-4-arylthiazoles. II--Identification of microsomal nitroreduction product by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. article.sapub.org [article.sapub.org]
• 13. asianpubs.org [asianpubs.org]

Protocols & Analytical Methods

Step-by-step synthesis pathway for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Application Note & Protocol

Topic: Step-by-Step Synthesis Pathway for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Strategic Approach to a Key Thiazole Building Block

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved drugs and clinical candidates. Its ability to engage in hydrogen bonding and act as a bioisostere for other functional groups makes it a valuable component in drug design. C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine represents a versatile building block, featuring a disubstituted thiazole core with a reactive primary amine, enabling its straightforward incorporation into larger, more complex molecules for library synthesis and structure-activity relationship (SAR) studies.[1][2]

This document provides an in-depth, three-stage synthetic pathway for the preparation of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, grounded in established and reliable organic chemistry transformations. The chosen strategy is designed for clarity, efficiency, and scalability, beginning with commercially available starting materials. We will proceed via:

• Thionation of 3-ethylbenzaldehyde to produce the key thioamide intermediate.

• Hantzsch Thiazole Synthesis to construct the core heterocyclic ring system.

• Reductive Amination to install the final methylamine functionality.

Each section explains the underlying chemical principles, provides detailed, step-by-step protocols, and outlines the necessary reagents and conditions, offering a comprehensive guide for the proficient chemist.

Overall Synthetic Pathway

The synthesis is a linear three-step process starting from 3-ethylbenzaldehyde. The key transformations include the formation of a thioamide, cyclization to form the thiazole ring, and a final reductive amination.

Caption: Overall workflow for the synthesis of the target compound.

Stage 1: Synthesis of 3-Ethylbenzothioamide (Intermediate 1)

Principle and Rationale

The conversion of a carbonyl group to a thiocarbonyl is a fundamental transformation for preparing the necessary thioamide precursor for the Hantzsch synthesis. While several thionating agents exist, Lawesson's reagent (LR) is widely employed due to its mildness, efficiency, and compatibility with a broad range of functional groups.[3][4][5] The reaction proceeds via a proposed four-membered thiaoxaphosphetane intermediate, which collapses to form the thermodynamically stable P=O bond, driving the reaction to completion.[3][4]

Experimental Protocol

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
3-Ethylbenzaldehyde	134.18	10.0 g	74.5 mmol	1.0
Lawesson's Reagent	404.47	16.6 g	41.0 mmol	0.55
Anhydrous Toluene	-	200 mL	-	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 3-ethylbenzaldehyde (10.0 g, 74.5 mmol) and anhydrous toluene (200 mL).[6][7]

• Stir the solution until the aldehyde is fully dissolved.

• Add Lawesson's reagent (16.6 g, 41.0 mmol) to the solution in one portion. Caution: The reaction may generate hydrogen sulfide gas; perform in a well-ventilated fume hood.[4]

• Heat the reaction mixture to reflux (approx. 110°C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system until the starting aldehyde spot is no longer visible.

• Cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the toluene.

• Purify the resulting crude oil by column chromatography on silica gel (eluting with a gradient of 2-10% ethyl acetate in hexane) to yield 3-ethylbenzothioamide as a yellow solid.

Stage 2: Hantzsch Synthesis of 4-(Chloromethyl)-2-(3-ethylphenyl)thiazole (Intermediate 2)

Principle and Rationale

The Hantzsch thiazole synthesis is a classic and robust method for constructing the thiazole ring.[8][9][10][11] It involves the condensation reaction between a thioamide and an α-halocarbonyl compound. In this protocol, 3-ethylbenzothioamide reacts with 1,3-dichloroacetone. The thioamide's sulfur atom acts as a nucleophile, attacking one of the methylene carbons of 1,3-dichloroacetone, initiating a sequence of cyclization and dehydration to form the aromatic thiazole ring.[9][12] The use of 1,3-dichloroacetone directly installs the required chloromethyl group at the 4-position of the thiazole, which is a versatile handle for the subsequent introduction of the amine.

Hantzsch Thiazole Synthesis Mechanism

Caption: Mechanism of the Hantzsch Thiazole Synthesis.

Experimental Protocol

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
3-Ethylbenzothioamide	165.26	10.0 g	60.5 mmol	1.0
1,3-Dichloroacetone	126.97	8.4 g	66.6 mmol	1.1
Ethanol (95%)	-	150 mL	-	-

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3-ethylbenzothioamide (10.0 g, 60.5 mmol) in ethanol (150 mL).

• Add 1,3-dichloroacetone (8.4 g, 66.6 mmol) to the solution.

• Heat the mixture to reflux (approx. 78°C) and stir for 3-5 hours. The reaction progress can be monitored by TLC.

• After completion, cool the reaction mixture to room temperature.

• Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is neutral (pH ~7) to neutralize the HCl byproduct.

• The product may precipitate out of solution. If so, collect the solid by vacuum filtration and wash with cold water.

• If the product remains in solution, remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• The crude product can be purified by recrystallization from ethanol/water or by column chromatography on silica gel if necessary.

Stage 3: Synthesis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (Final Product)

Principle and Rationale

The conversion of the 4-(chloromethyl) group to a 4-(aminomethyl) group is a critical final step. A reliable method to achieve this is through a Gabriel-type synthesis or, as detailed here, via an azide displacement followed by reduction. The chloromethyl intermediate is first converted to an azide using sodium azide. This S_N2 reaction is efficient and avoids the over-alkylation issues common with direct amination. The resulting azide is then cleanly reduced to the primary amine using a mild reducing agent like triphenylphosphine (PPh₃) in the presence of water (Staudinger reduction). This two-step sequence provides the target primary amine in high purity.

Experimental Protocol

Reagent (Step 3a)	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Intermediate 2	237.74	10.0 g	42.1 mmol	1.0
Sodium Azide (NaN₃)	65.01	3.0 g	46.1 mmol	1.1
Dimethylformamide (DMF)	-	100 mL	-	-

Reagent (Step 3b)	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Azide Intermediate	~244.32	~10.3 g	42.1 mmol	1.0
Triphenylphosphine (PPh₃)	262.29	12.1 g	46.3 mmol	1.1
Tetrahydrofuran (THF)	-	120 mL	-	-
Water	18.02	1.5 mL	84.2 mmol	2.0

Procedure:

Step 3a: Azide Formation

• In a 250 mL flask, dissolve 4-(chloromethyl)-2-(3-ethylphenyl)thiazole (10.0 g, 42.1 mmol) in DMF (100 mL).

• Add sodium azide (3.0 g, 46.1 mmol). Caution: Sodium azide is highly toxic. Handle with extreme care.

• Stir the mixture at room temperature for 12-16 hours.

• Pour the reaction mixture into 400 mL of ice-water and stir.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (2 x 100 mL), dry over Na₂SO₄, and concentrate under reduced pressure. The resulting crude 4-(azidomethyl)-2-(3-ethylphenyl)thiazole is used directly in the next step without further purification.

Step 3b: Staudinger Reduction

• Dissolve the crude azide intermediate from the previous step in THF (120 mL).

• Add triphenylphosphine (12.1 g, 46.3 mmol) to the solution. Effervescence (N₂ gas evolution) should be observed.

• Stir the mixture at room temperature for 2 hours.

• Add water (1.5 mL, 84.2 mmol) and heat the mixture to reflux for 4 hours to hydrolyze the aza-ylide intermediate.

• Cool the reaction to room temperature and remove the solvent in vacuo.

• Dissolve the residue in dichloromethane (DCM) and wash with 1M HCl (2 x 50 mL). The amine product will move into the acidic aqueous layer.

• Separate the aqueous layer and basify to pH >10 with 3M NaOH solution.

• Extract the aqueous layer with DCM (3 x 75 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. Purity can be assessed by NMR and MS, and further purification by column chromatography may be performed if necessary.

References

• Organic Chemistry Portal. (n.d.). Thioamide synthesis by thionation. Retrieved from [Link]

• Yadav, L. D. S., et al. (2014). Metal-Free, One-Pot Oxidative Conversion of Aldehydes to Primary Thioamides in Aqueous Media.

• Scribd. (n.d.). Hantzsch Thiazole Synthesis Mechanism. Retrieved from [Link]

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• ChemRxiv. (2021). Contemporary Applications of Thioamides and Methods for their Synthesis.
• National Center for Biotechnology Information. (2021).

• Organic Chemistry Portal. (n.d.). Thioamide synthesis by thioacylation. Retrieved from [Link]

• National Center for Biotechnology Information. (2016).
• National Center for Biotechnology Information. (2019).
• ACS Publications. (2019).
• National Center for Biotechnology Information. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis.
• ResearchGate. (2015).

• Organic Chemistry Portal. (n.d.). Synthesis of thiazoles. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of m-ethylbenzaldehyde. Retrieved from [Link]

• ScienceScholar. (2022).
• ACS Publications. (2024). Lawesson's Reagent: Providing a New Approach to the Forgotten 6-Thioverdazyl Radical.
• Nabavi, S. A., et al. (n.d.).
• BenchChem. (2025). Technical Support Center: Synthesis of 4-Ethylbenzaldehyde.
• Google Patents. (2009). CN101412699A - Preparation of 2-(3-carboxaldehyde-4-hydroxy phenyl)
• ACS Publications. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess–Martin Periodinane Reagent.

• Wikipedia. (n.d.). Thiazole. Retrieved from [Link]

• RSC Publishing. (n.d.).
• Reddit. (2024). Is this a valid synthesis? what is a better way? (benzene to 4-ethylbenzaldehyde).
• National Center for Biotechnology Information. (n.d.). Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)
• Google Patents. (n.d.). CN104529935B - Method for synthesizing ethyl 2-(3-aldehyde-4-isobutyloxyphenyl)

• SIELC Technologies. (2018). m-Ethylbenzaldehyde. Retrieved from [Link]

• Semantic Scholar. (n.d.). Heterocycles 21. Reaction of 2-phenyl-thiazol-4-carbaldehyde with 2-bromoacetophenone.
• IJSDR. (n.d.).
• Asian Journal of Green Chemistry. (2025). Synthesis of Novel Thiazole Based 1,2,3-Triazole Derivatives as Inhibitors of Glioblastoma Cancer Cells.
• IJNRD. (2024). “NEW METHOD DEVELOPMENT FOR SYNTHESIS OF 2,3 DIPHNYL 4 - ”THIAZOLIDIONE.

• Semantic Scholar. (2022). Synthesis of Benzo[8][9]thiazolo[2,3-c][8][13][14]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates.

• National Center for Biotechnology Information. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijnrd.org [ijnrd.org]
• 3. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. manchesterorganics.com [manchesterorganics.com]
• 7. m-Ethylbenzaldehyde | SIELC Technologies [sielc.com]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. synarchive.com [synarchive.com]
• 11. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. Thioamide synthesis by thionation [organic-chemistry.org]
• 14. tandfonline.com [tandfonline.com]

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine: A Versatile Precursor for Thiazole-Based Drug Discovery

An Application Note and Protocol Guide for Researchers

Introduction: The Strategic Value of a Privileged Scaffold

In the landscape of medicinal chemistry, the thiazole ring stands out as a "privileged scaffold"—a molecular framework that is recurrent in a multitude of biologically active compounds.[1][2][3][4] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of novel therapeutics. Thiazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3][4] This guide focuses on a specific, high-potential precursor molecule: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. While specific research on this exact compound is not extensively published, its structure embodies the key features of a highly valuable starting material for a drug discovery campaign.

This document serves as a detailed guide for researchers, scientists, and drug development professionals on how to leverage this precursor to generate and screen libraries of novel compounds with therapeutic potential. We will delve into the rationale behind its use, provide detailed protocols for derivatization, and outline established methods for biological screening.

Physicochemical Properties of the Precursor

Property	Value	Source
IUPAC Name	[2-(3-ethylphenyl)-1,3-thiazol-4-yl]methanamine	[]
CAS Number	885280-88-6	[]
Molecular Formula	C12H14N2S	[]
Molecular Weight	218.32 g/mol	[]
Purity	Typically >95%	[]

Part 1: The Rationale - Why C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a Prime Candidate for Library Synthesis

The strategic advantage of this precursor lies in the combination of two key structural features: the 2,4-disubstituted thiazole core and the primary amine functional group.

• The Thiazole Core: The 2-phenyl-thiazole motif is a common feature in many reported bioactive molecules. The ethyl group on the phenyl ring provides a lipophilic handle that can be explored for optimizing pharmacokinetic properties. The specific substitution pattern on the thiazole ring allows for directed chemical modifications.

• The Primary Amine Handle: The primary amine at the 4-methyl position is a versatile functional group that serves as a key point for diversification. It allows for a wide range of chemical transformations to be performed under mild conditions, enabling the rapid generation of a diverse library of derivatives.[6][7] This is a cornerstone of modern medicinal chemistry, where exploring the structure-activity relationship (SAR) is paramount.[8]

Below is a conceptual workflow illustrating how this precursor can be utilized in a typical fragment-based or lead discovery campaign.

Caption: Drug Discovery Workflow using the Thiazole Precursor.

Part 2: Proposed Synthesis of the Precursor

While C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is commercially available, understanding its synthesis can be valuable for generating analogues. A plausible and widely used method for constructing the thiazole ring is the Hantzsch thiazole synthesis.[9]

Caption: Plausible Hantzsch Synthesis Route to the Precursor.

This multi-step synthesis involves the condensation of 3-ethylbenzothioamide with a suitable α-haloketone derivative, followed by functional group manipulations to install the methylamine.

Part 3: Application Notes & Protocols for Library Generation

The primary amine of the precursor is the key to diversification. Below are two detailed protocols for generating libraries of N-acyl and N-alkyl derivatives.

Application Note 1: Synthesis of N-Acyl Derivatives via Amide Coupling

Rationale: Amide bonds are one of the most common linkages in pharmaceuticals due to their metabolic stability and ability to form hydrogen bonds. Coupling the precursor with a diverse set of carboxylic acids allows for the exploration of various substituents to probe the target's binding pocket. This protocol uses the common and efficient EDC/HOBt coupling system.[10]

Protocol 1: General Procedure for Amide Bond Formation

• Reagent Preparation:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (1.0 eq.) in a suitable anhydrous solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF) (approx. 0.1 M concentration).

  • Add the desired carboxylic acid (1.1 eq.).

  • Add 1-Hydroxybenzotriazole (HOBt) (1.2 eq.).

  • Add a hindered base such as Diisopropylethylamine (DIPEA) (2.0 eq.).

• Coupling Reaction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq.) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up and Purification:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

• Characterization:

  • Confirm the structure and purity of the final product using 1H NMR, 13C NMR, and High-Resolution Mass Spectrometry (HRMS).

Application Note 2: Synthesis of N-Alkyl Derivatives via Reductive Amination

Rationale: Reductive amination is a powerful method for forming C-N bonds and is widely used in pharmaceutical synthesis to introduce secondary and tertiary amines.[11] This protocol allows for the coupling of the precursor with a diverse range of aldehydes and ketones, introducing different alkyl and aryl groups.

Protocol 2: General Procedure for Reductive Amination

• Imine Formation:

  • In a round-bottom flask, dissolve C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (1.0 eq.) and the desired aldehyde or ketone (1.1 eq.) in a suitable solvent such as Dichloromethane (DCM) or Methanol (MeOH).

  • Add a catalytic amount of acetic acid (e.g., 2-3 drops) to facilitate imine formation.

  • Stir the mixture at room temperature for 1-2 hours.

• Reduction:

  • To the reaction mixture, add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq.) portion-wise. Using this reagent in DCM often gives clean reactions.

  • Stir the reaction at room temperature for 6-18 hours.

• Reaction Monitoring:

  • Monitor the reaction by TLC or LC-MS to confirm the consumption of the imine intermediate and the formation of the product.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO3.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

• Characterization:

  • Characterize the purified secondary amine by 1H NMR, 13C NMR, and HRMS.

Part 4: Application Notes & Protocols for Biological Screening

Given the broad biological activities of thiazole derivatives, the newly synthesized library should be screened against a panel of assays to identify potential therapeutic applications.[1][2][4][9] Here, we provide protocols for two common primary screens: an anticancer cytotoxicity assay and an antibacterial susceptibility test.

Application Note 3: In Vitro Anticancer Activity Screening

Rationale: Many thiazole-containing compounds have demonstrated potent cytotoxic effects against various cancer cell lines.[4][12] The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a standard initial screen for cytotoxicity.

Protocol 3: MTT Assay for Cytotoxicity

• Cell Culture:

  • Seed a human cancer cell line (e.g., MCF-7 breast cancer or HepG2 liver cancer) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

  • Incubate for 24 hours at 37 °C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the synthesized thiazole derivatives in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include wells for a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37 °C.

  • Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Application Note 4: In Vitro Antibacterial Activity Screening

Rationale: Thiazole derivatives are known to possess significant antibacterial properties.[2][13][14] The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15]

Protocol 4: Broth Microdilution for MIC Determination

• Inoculum Preparation:

  • Prepare a fresh overnight culture of a bacterial strain (e.g., Staphylococcus aureus ATCC 29213) on an appropriate agar plate.

  • Suspend a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Preparation:

  • In a sterile 96-well plate, add 50 µL of MHB to all wells.

  • Add 50 µL of the test compound stock solution (e.g., at 2x the highest desired final concentration) to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the last 50 µL from the final column. This will create a concentration gradient.

  • Include a positive control (a known antibiotic like ciprofloxacin), a negative/growth control (no compound), and a sterility control (no bacteria).

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to each well (except the sterility control). The final volume in each well will be 100 µL.

  • Cover the plate and incubate at 37 °C for 18-24 hours.

• Data Analysis:

  • Visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Conclusion and Forward Outlook

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine represents a strategically designed starting point for the discovery of novel thiazole-based therapeutics. Its primary amine handle provides a reliable and versatile point for chemical modification, enabling the rapid and efficient generation of diverse compound libraries. The protocols outlined in this guide provide a robust framework for synthesizing and screening these derivatives for potential anticancer and antibacterial activities. The results of these initial screens will form the basis of a structure-activity relationship study, guiding the next phase of lead optimization and ultimately accelerating the journey from a promising precursor to a potential clinical candidate.

References

• Abdu-Rahem, L.R., Ahmad, A.K., & Abachi, F.T. (2021). Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. Systematic Reviews in Pharmacy, 12(1), 290-295. Available from: [Link]

• Pattan, S., et al. (2023). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 28(15), 5895. Available from: [Link]

• Kaur, R., et al. (2022). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. Synthetic Communications, 52(18), 1361-1385. Available from: [Link]

• Jadhav, S.D., et al. (2023). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 48(3), 221-236. Available from: [Link]

• Sharma, V., et al. (2022). An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. ScienceScholar, 4(2), 5272. Available from: [Link]

• Saeed, A., et al. (2022). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Molecules, 27(17), 5608. Available from: [Link]

• Knez, D., et al. (2023). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters, 14(12), 1735-1742. Available from: [Link]

• Hossan, S., et al. (2022). Synthesis, Bioactivity Screening and Docking Analysis of Thiazole Derivatives Containing Quinoline Moieties. Oriental Journal of Chemistry, 38(2), 350-360. Available from: [Link]

• X-Chem. (2024). New Method Allows Easy Synthesis of Valuable Amine-Containing Pharmaceuticals. Technology Networks. Available from: [Link]

• Petrou, A., Fesatidou, M., & Geronikaki, A. (2021). Thiazole Ring—A Biologically Active Scaffold. Molecules, 26(11), 3166. Available from: [Link]

• Rautio, J., et al. (2008). Prodrugs for Amines. Pharmaceutical Research, 25(8), 1337-1349. Available from: [Link]

• Tantry, S. J., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 51(12), 1625-1627. Available from: [Link]

• Al-Hussain, S. A., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7352. Available from: [Link]

• American Chemical Society. (2021). Amines in Pharmaceutical Synthesis. Green Chemistry Teaching and Learning Community. Available from: [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857-11911. Available from: [Link]

• NextSDS. (n.d.). C-[2-(3,4-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE — Chemical Substance Information. Retrieved March 18, 2026, from [Link]

• NextSDS. (n.d.). C-[2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE — Chemical Substance Information. Retrieved March 18, 2026, from [Link]

• Wang, Z., et al. (2014). Discovery of 5-(2-(phenylamino)pyrimidin-4-yl)thiazol-2(3H)-one derivatives as potent Mnk2 inhibitors: synthesis, SAR analysis and biological evaluation. Archiv der Pharmazie, 347(5), 324-334. Available from: [Link]

• Gomha, S. M., et al. (2018). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Molecules, 23(11), 2997. Available from: [Link]

• NextSDS. (n.d.). [2-(3-ETHYL-PHENYL)-THIAZOL-4-YL]-METHANOL — Chemical Substance Information. Retrieved March 18, 2026, from [Link]

• Siddiqui, H. L., et al. (2020). Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies. Journal of Molecular Structure, 1202, 127270. Available from: [Link]

• Fesatidou, M., et al. (2021). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. Molecules, 26(21), 6542. Available from: [Link]

• Kaddouri, Y., et al. (2018). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 23(10), 2465. Available from: [Link]

• Khoshneviszadeh, M., et al. (2021). Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)-ethyl]-3H-pyrido[2,3-d]pyrimidin-4-one derivatives. Research in Pharmaceutical Sciences, 16(4), 363-372. Available from: [Link]

Sources

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciencescholar.us [sciencescholar.us]
• 6. New Method Allows Easy Synthesis of Valuable Amine-Containing Pharmaceuticals - X-Chem [x-chemrx.com]
• 7. Prodrugs for Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gctlc.org [gctlc.org]
• 9. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking | MDPI [mdpi.com]
• 13. Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, Bioactivity Screening and Docking Analysis of Thiazole Derivatives Containing Quinoline Moieties – Oriental Journal of Chemistry [orientjchem.org]
• 15. Thiazole Ring—A Biologically Active Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Establishing In Vivo Dosing Regimens for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a safe and efficacious in vivo dosing strategy for the novel investigational compound, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (hereinafter referred to as "the compound"). Due to the limited publicly available data on this specific molecule, this guide emphasizes a foundational, systematic approach, beginning with physicochemical characterization and formulation development, progressing through critical dose-range finding toxicity studies, and culminating in the design of robust efficacy models. The protocols herein are designed to be self-validating, ensuring that each step builds logically upon the last to generate reliable and reproducible data in alignment with established preclinical best practices.[1][2]

Introduction and Pre-Formulation Strategy

The successful in vivo evaluation of any novel therapeutic agent is fundamentally dependent on the ability to administer the compound in a safe and bioavailable manner.[3][4] C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, a thiazole derivative, is presumed to have low aqueous solubility, a common characteristic for heterocyclic small molecules.[3][5] This necessitates a thorough pre-formulation assessment to develop a suitable vehicle for animal administration.

Physicochemical Characterization

Before any in vivo work, the compound's basic properties must be understood. This initial characterization will guide all subsequent formulation and dosing decisions.

Parameter	Methodology	Rationale
Aqueous Solubility	Shake-flask method at various pH (e.g., 2.0, 7.4, 9.0)	Determines pH-dependent solubility and informs the feasibility of simple aqueous solutions versus more complex formulations.[3]
LogP/LogD	Calculated or experimental (e.g., octanol-water partition)	Predicts lipophilicity, which influences absorption and the choice between aqueous or lipid-based vehicles.[6][7]
pKa	Potentiometric titration or computational prediction	Identifies ionizable groups, which is critical for pH adjustment strategies and predicting behavior in the gastrointestinal tract.
Chemical Stability	HPLC analysis of the compound in potential vehicles over time	Ensures the compound does not degrade in the chosen formulation prior to administration, which would confound experimental results.

Formulation Development: A Tiered Approach

The goal is to create a vehicle that is non-toxic and effectively delivers the desired dose. A tiered approach, starting with the simplest formulations, is recommended.[3]

Tier 1: Aqueous Solutions

• Strategy: If the compound shows sufficient solubility at a physiological pH, a simple saline or buffered solution (e.g., PBS) is ideal. For acidic or basic compounds, pH adjustment can be attempted to form a soluble salt.[4]

• Caution: Ensure the final pH of the formulation is within a physiologically tolerable range for the chosen route of administration (typically pH 4-9).

Tier 2: Co-Solvent Systems

• Strategy: For compounds with poor aqueous solubility, water-miscible organic co-solvents can be used.[4]

• Protocol: A common starting point is a mixture of PEG 400, ethanol, and saline. The percentage of organic solvents should be kept to a minimum to avoid vehicle-induced toxicity.

Vehicle Component	Percentage (v/v)	Function
PEG 400	10-40%	Solubilizing agent
Ethanol	5-10%	Co-solvent
Saline (0.9% NaCl)	q.s. to 100%	Diluent

Tier 3: Suspension Formulations

• Strategy: If the compound is not soluble, a homogenous suspension can be created.[3] This involves dispersing the solid compound in a liquid vehicle.

• Protocol: Micronize the compound to a small, uniform particle size to improve dissolution and bioavailability.[4] Suspend the micronized powder in a vehicle containing a suspending agent (e.g., 0.5% methylcellulose) and a wetting agent (e.g., 0.1% Tween 80).

Dose-Range Finding (DRF) and Toxicity Assessment

The primary goal of the initial in vivo studies is to determine the safety profile and tolerability of the compound. A dose-range finding (DRF) study is essential for identifying the Maximum Tolerated Dose (MTD) and the No-Observed-Adverse-Effect-Level (NOAEL).[1][2][8] This information is critical for selecting dose levels for subsequent efficacy studies.[9]

Experimental Workflow for In Vivo Studies

The following diagram outlines the logical progression from initial formulation to the execution of efficacy studies.

Caption: Workflow for establishing an in vivo dosing regimen.

Protocol: Single-Dose Escalation for MTD Determination

This protocol is designed to identify the MTD in a rodent model (e.g., Swiss albino mice).

1. Animal Model:

• Species: Swiss albino mice (male and female, 6-8 weeks old).

• Justification: Mice are a standard, cost-effective model for initial toxicity screening.[10] Using both sexes is important as toxicity can be sex-dependent.

2. Group Allocation and Dosing:

• Create 5-6 groups of animals (n=3-5 per sex per group).

• One group will serve as the vehicle control.

• The remaining groups will receive single, escalating doses of the compound via the intended route of administration (e.g., oral gavage).

• Dose selection should be based on a logarithmic scale (e.g., 10, 30, 100, 300, 1000 mg/kg). The starting dose can be informed by in vitro cytotoxicity data, if available.[11]

3. Administration and Monitoring:

• Administer a single dose of the prepared formulation. The volume should not exceed recommended limits (e.g., 10 mL/kg for oral gavage in mice).[12]

• Monitor animals closely for the first 4-6 hours post-dosing, and then daily for 14 days.

• Record clinical signs of toxicity, including changes in weight, activity, posture, and grooming.

• At the end of the 14-day observation period, perform a gross necropsy.

4. MTD Definition:

• The MTD is typically defined as the highest dose that does not cause mortality or produce signs of severe toxicity (e.g., >20% body weight loss).[9]

Pharmacokinetic (PK) and Efficacy Studies

With the MTD established, the next steps involve understanding the compound's exposure profile and its therapeutic effect.

Protocol: Preliminary Pharmacokinetic (PK) Study

A PK study provides crucial data on absorption, distribution, metabolism, and excretion (ADME), which informs the dosing frequency required to maintain therapeutic exposure.[9][11]

1. Animal Model & Dosing:

• Use the same strain and sex of mice as in the DRF study for consistency.

• Administer a single, well-tolerated dose of the compound (e.g., 1/2 MTD).

• Include groups for both intravenous (IV) and the intended therapeutic route (e.g., oral) to determine absolute bioavailability.

2. Sample Collection:

• Collect blood samples at multiple time points (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Process blood to plasma and store at -80°C until analysis.

3. Bioanalysis:

• Develop a sensitive LC-MS/MS method to quantify the concentration of the compound in plasma samples.

• Calculate key PK parameters: Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and t1/2 (half-life).

Designing an In Vivo Efficacy Study

The design of an efficacy study depends heavily on the compound's hypothesized mechanism of action and therapeutic indication.[13] Assuming an oncology application, a xenograft model is a common choice.[14][15]

Caption: Experimental design for a xenograft efficacy study.

Protocol: Rodent Xenograft Efficacy Study

1. Model Selection:

• Choose an appropriate cancer cell line based on the compound's target.

• Implant tumor cells subcutaneously into immunodeficient mice (e.g., nude or NSG mice).[14]

2. Study Initiation:

• Allow tumors to grow to a pre-determined size (e.g., 100-150 mm³).

• Randomize animals into treatment groups (n=8-10 per group) to ensure uniform tumor size distribution.

3. Treatment Groups:

Group	Treatment	Dose Level	Dosing Schedule
1	Vehicle Control	-	e.g., Daily, PO
2	Compound	Low Dose (e.g., 1/4 MTD)	e.g., Daily, PO
3	Compound	High Dose (e.g., MTD or 1/2 MTD)	e.g., Daily, PO
4	Positive Control	Standard-of-care drug	Per literature

4. Efficacy Endpoints:

• Primary: Measure tumor volume (e.g., 2-3 times per week) and body weight.

• Secondary: At the end of the study, collect tumors for weight measurement, histological analysis, and pharmacodynamic biomarker assessment (e.g., target engagement assays).

5. Ethical Considerations:

• All animal studies must be conducted under an approved protocol from an Institutional Animal Care and Use Committee (IACUC).[9]

• Studies should be designed and reported in accordance with the ARRIVE guidelines to ensure transparency and rigor.[16][17][18][19]

Conclusion

This document outlines a systematic, evidence-based pathway for establishing the in vivo dosing guidelines for a novel compound, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. By prioritizing a deep understanding of the compound's physicochemical properties, followed by methodically executed safety, pharmacokinetic, and efficacy studies, researchers can generate the high-quality, reproducible data necessary to advance a promising therapeutic candidate. Each step is designed to inform the next, creating a robust preclinical data package that provides a strong foundation for further development.

References

• Best Practices for Preclinical Dose Range Finding Studies. (n.d.). Altasciences. Retrieved from [Link]

• The Use of Targeted Mouse Models for Preclinical Testing of Novel Cancer Therapeutics. (2006, September 25). Cancer Research. Retrieved from [Link]

• Integrated In vivo Oncology Studies for Predictive Preclinical Efficacy Outcomes. (n.d.). Aragen Bioscience. Retrieved from [Link]

• Study of Different Routes of Drug Administration in Mice and Rats. (n.d.). RJPTSimLab. Retrieved from [Link]

• How necessary are animal models for modern drug discovery?. (2021, September 3). Taylor & Francis Online. Retrieved from [Link]

• Routes of Administration. (n.d.). In The Mouse in Biomedical Research. Elsevier.

• Dose Range Finding Studies. (n.d.). Charles River Laboratories. Retrieved from [Link]

• The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. (2024, August 9). MDPI. Retrieved from [Link]

• Routes of administration in laboratory rat & mice. (n.d.). SlideShare. Retrieved from [Link]

• Dose-ranging study. (n.d.). In Wikipedia. Retrieved from [Link]

• Practical considerations for optimal designs in clinical dose finding studies. (n.d.). PMC. Retrieved from [Link]

• Routes and Volumes of Administration in Mice. (n.d.). University of Iowa. Retrieved from [Link]

• A REVIEW ON PRECLINICAL PHARMACEUTICAL RESEARCH: PRINCIPAL AND COMMON ROUTES OF ADMINISTRATION IN SMALL RODENTS. (2023, March 1). Journal of Drug Delivery and Therapeutics.

• ARRIVE guidelines. (n.d.). University of Auckland. Retrieved from [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review.

• 5 Essential Steps for a Successful Immuno-Oncology In Vivo Study. (2024, June 26). Champions Oncology. Retrieved from [Link]

• Formulation strategies for poorly soluble drugs. (2025, July 8). ResearchGate. Retrieved from [Link]

• In Vivo Oncology Models for Drug Discovery. (2023, April 7). Eurofins Discovery. Retrieved from [Link]

• Replacing the Surrogates: Beyond In Vivo Preclinical Models. (n.d.). Alacrita Consulting. Retrieved from [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applic

• Dose range finding (DRF). (n.d.). Bienta. Retrieved from [Link]

• Efficacy study. (n.d.). Oncodesign Services. Retrieved from [Link]

• Feasibility of large experimental animal models in testing novel therapeutic strategies for diabetes. (2021, April 15). World Journal of Diabetes. Retrieved from [Link]

• Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.). National Cancer Institute. Retrieved from [Link]

• The ARRIVE Guidelines. (n.d.). NC3Rs. Retrieved from [Link]

• ARRIVE Guidelines. (2025, April 3). Norecopa. Retrieved from [Link]

• The ARRIVE guidelines 2.0. (n.d.). ARRIVE Guidelines. Retrieved from [Link]

Sources

• 1. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 2. criver.com [criver.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. researchgate.net [researchgate.net]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. mdpi.com [mdpi.com]
• 8. Dose range finding (DRF) | Bienta [bienta.net]
• 9. dctd.cancer.gov [dctd.cancer.gov]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. cea.unizar.es [cea.unizar.es]
• 13. Integrated In vivo Oncology Studies for Predictive Preclinical Efficacy Outcomes - Aragen Life Sciences [aragen.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 16. ResearchHub [research-hub.auckland.ac.nz]
• 17. clag.med.tohoku.ac.jp [clag.med.tohoku.ac.jp]
• 18. ARRIVE Guidelines [norecopa.no]
• 19. ARRIVE guidelines | NC3Rs [nc3rs.org.uk]

Application Note: In-Depth NMR Characterization Protocol for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Introduction & Mechanistic Rationale

The structural elucidation of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (Chemical Formula: C 12​ H 14​ N 2​ S) requires a robust analytical approach due to its distinct molecular domains: a meta-substituted ethyl-phenyl ring, an electron-rich thiazole core, and a terminal methylamine group.

For drug development professionals and synthetic chemists, confirming the regiochemistry of the thiazole ring and the integrity of the primary amine is critical. The primary analytical challenges include:

• Resolving the Phenyl Spin System: The 3-ethyl substitution creates a complex aromatic spin system (a singlet, a triplet, and two doublets) that must be carefully assigned.

• Detecting Quaternary Carbons: The thiazole core contains highly deshielded quaternary carbons ( C2​ and C4​ ) with exceptionally long longitudinal relaxation times ( T1​ ).

• Validating the Amine: The -NH 2​ protons are subject to hydrogen bonding and chemical exchange, making their chemical shift concentration-dependent and broad.

This application note details a self-validating 1 H and 13 C Nuclear Magnetic Resonance (NMR) protocol designed to definitively characterize this molecule while eliminating ambiguities associated with trace impurities[1].

Experimental Workflow

Workflow for the complete NMR characterization and validation of thiazole derivatives.

Step-by-Step Methodology: A Self-Validating System

Sample Preparation

• Mass Requirements: Weigh 10–15 mg of the compound for 1 H NMR. For 13 C NMR, increase the mass to 30–40 mg to achieve an adequate signal-to-noise ratio, as 13 C is ~6000 times less sensitive than 1 H[2].

• Solvent Selection: Dissolve the sample in 600 µL of Deuterated Chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. CDCl 3​ is ideal for this moderately polar free-base amine.

• Filtration (Critical Step): Pass the solution through a 0.2 µm PTFE syringe filter directly into a high-quality 5 mm NMR tube.

  • Causality: Undissolved particulate matter creates localized magnetic susceptibility gradients, distorting the B0​ field homogeneity. This manifests as poor shimming, broad line widths, and the loss of fine J -coupling resolution[2].

Instrument Setup & Data Acquisition

• 1 H NMR Parameters (400/500 MHz): Acquire 16 to 32 scans with a spectral width of 15 ppm. Set the relaxation delay ( d1​ ) to 2 seconds.

• 13 C NMR Parameters (100/125 MHz): Acquire ≥ 1024 scans with a spectral width of 250 ppm. Set the relaxation delay ( d1​ ) to 3 seconds.

  • Causality: Quaternary carbons, such as the thiazole C2​ / C4​ and the phenyl ipso carbons, lack directly attached protons. Consequently, they cannot undergo efficient dipole-dipole relaxation. If the d1​ is shorter than their T1​ relaxation time, these critical structural markers will saturate and vanish into the baseline noise[3].

D 2​ O Exchange (Self-Validation Protocol)

To definitively assign the methylamine protons, perform a D 2​ O shake:

• Acquire the standard 1 H NMR spectrum.

• Add 1–2 drops of Deuterium Oxide (D 2​ O) to the NMR tube, cap tightly, and shake vigorously for 30 seconds.

• Re-acquire the 1 H NMR spectrum.

• Causality: The labile protons of the -NH 2​ group undergo rapid chemical exchange with deuterium. This converts the -NH 2​ to -ND 2​ , causing the broad singlet at ~1.80 ppm to disappear from the spectrum, simultaneously producing a new HOD peak at ~4.79 ppm[4]. This self-validating step guarantees the amine is present and differentiates it from moisture or aliphatic impurities[1].

Data Presentation & Structural Assignment

The following tables summarize the expected quantitative NMR data based on predictive models and established chemical shift rules for thiazole and phenyl derivatives. Chemical shifts ( δ ) are referenced to TMS (0.00 ppm) or the residual CHCl 3​ peak (7.26 ppm for 1 H; 77.16 ppm for 13 C)[4].

Table 1: Expected 1 H NMR Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	J -Coupling (Hz)	Mechanistic Rationale
Ethyl -CH 3​	1.25	Triplet (t)	3H	7.6	Shielded aliphatic methyl, coupled to adjacent -CH 2​ -.
Amine -NH 2​	1.80	Broad Singlet (br s)	2H	-	Broad due to quadrupolar relaxation of 14 N and exchange; disappears upon D 2​ O addition.
Ethyl -CH 2​ -	2.70	Quartet (q)	2H	7.6	Benzylic position, deshielded by the phenyl ring ring-current.
Methylamine -CH 2​ -	4.05	Singlet (s)	2H	-	Highly deshielded by both the adjacent electronegative nitrogen and the thiazole C4​ .
Thiazole H 5​	7.15	Singlet (s)	1H	-	Isolated aromatic proton on the electron-rich heteroaromatic ring.
Phenyl H 4​	7.25	Doublet (d)	1H	7.5	Ortho coupling to H 5​ .
Phenyl H 5​	7.35	Triplet (t)	1H	7.5	Ortho coupling to both H 4​ and H 6​ .
Phenyl H 6​	7.75	Doublet (d)	1H	7.5	Ortho coupling to H 5​ ; deshielded by proximity to the thiazole ring.
Phenyl H 2​	7.85	Singlet (s)	1H	~1.5	Isolated proton between the ethyl and thiazole groups; exhibits fine meta coupling.

Table 2: Expected 13 C NMR Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Rationale
Ethyl -CH 3​	15.5	Primary (CH 3​ )	Standard aliphatic methyl carbon.
Ethyl -CH 2​ -	28.9	Secondary (CH 2​ )	Benzylic carbon, slightly deshielded.
Methylamine -CH 2​ -	41.5	Secondary (CH 2​ )	Deshielded by the inductive effect of the primary amine.
Thiazole C 5​	114.0	Tertiary (CH)	Aromatic CH; relatively shielded due to electron donation from sulfur.
Phenyl C 2​	124.5	Tertiary (CH)	Aromatic CH between two substituents.
Phenyl C 6​	126.0	Tertiary (CH)	Aromatic CH.
Phenyl C 5​	128.5	Tertiary (CH)	Aromatic CH.
Phenyl C 4​	129.5	Tertiary (CH)	Aromatic CH.
Phenyl C 1​	133.5	Quaternary (C)	Ipso carbon attached to the thiazole ring.
Phenyl C 3​	145.0	Quaternary (C)	Ipso carbon attached to the ethyl group.
Thiazole C 4​	156.0	Quaternary (C)	Ipso to methylamine; heavily deshielded by the adjacent thiazole nitrogen.
Thiazole C 2​	168.5	Quaternary (C)	Most deshielded carbon; sandwiched between electronegative Nitrogen and Sulfur atoms.

Advanced Validation: 2D NMR Connectivity

If the 1D spectra leave any ambiguity regarding the regiochemistry of the thiazole substitution, 2D NMR must be employed to map the structural connectivity:

• HSQC (Heteronuclear Single Quantum Coherence): Validates the direct 1JCH​ bonds, ensuring the methylamine protons (~4.05 ppm) are directly attached to the carbon at ~41.5 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): The ultimate self-validating experiment for this molecule. The methylamine protons (~4.05 ppm) will show a strong 3JCH​ correlation to the thiazole C4​ (~156.0 ppm) and C5​ (~114.0 ppm), definitively proving the amine is attached to the 4-position of the thiazole ring rather than the phenyl ring.

References

• Title: Sample Preparation | Faculty of Mathematical & Physical Sciences - UCL Source: University College London (UCL) URL: [Link]

• Title: ILIADe 553:2022 | CLEN Method for NMR Spectroscopy Source: European Commission (europa.eu) URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: Organometallics (ACS Publications) URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 3. taxation-customs.ec.europa.eu [taxation-customs.ec.europa.eu]
• 4. scs.illinois.edu [scs.illinois.edu]

Cell culture assay protocol using C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Application Note & Protocol

Topic: Evaluating the Anti-proliferative Activity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine Using a Cell-Based Viability Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Thiazole Scaffolds in Oncology

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a privileged scaffold in medicinal chemistry. Its derivatives are known to possess a wide array of biological activities, including antimicrobial, anti-inflammatory, and notably, anticancer properties[1][2][3][4]. The versatility of the thiazole core allows for substitutions at various positions, enabling the fine-tuning of pharmacological activity[3]. Numerous studies have demonstrated that 2-aryl-thiazole derivatives can exhibit potent cytotoxicity against a range of human cancer cell lines[5][6][7].

A critical signaling pathway often dysregulated in cancer is the Phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR pathway. This cascade plays a central role in regulating cell growth, proliferation, survival, and angiogenesis[8][9]. Consequently, inhibitors targeting key kinases within this pathway, such as PI3K and mTOR, have become a major focus of modern cancer drug discovery[10][11][12]. Several thiazole-containing compounds have been identified as potent inhibitors of the PI3K/Akt/mTOR pathway, making this a rational hypothesis for the mechanism of action for novel thiazole derivatives[8][11].

This document provides a detailed protocol for an initial, fundamental evaluation of the novel compound C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (CAS 885280-88-6)[]. We will outline a robust method to determine its potential anti-proliferative effects on a relevant cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) cell viability assay. This assay provides a quantitative measure of metabolically active, viable cells, serving as a primary indicator of cytotoxic or cytostatic activity[14].

Hypothesized Mechanism of Action

Based on the prevalence of PI3K/Akt/mTOR inhibition among structurally related 2-phenyl-thiazole compounds, we hypothesize that C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine may exert its anti-proliferative effects by targeting one or more nodes in this pathway. Inhibition would lead to decreased cell proliferation and induction of apoptosis.

Caption: Hypothesized PI3K/Akt/mTOR signaling pathway targeted by the thiazole derivative.

Materials and Reagents

Reagent/Material	Recommended Supplier	Example Catalog #
Human Cancer Cell Line (e.g., MCF-7, Breast)	ATCC	HTB-22
C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine	BOC Sciences	885280-88-6
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS), Heat-Inactivated	Gibco	26140079
Penicillin-Streptomycin (10,000 U/mL)	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
Dimethyl Sulfoxide (DMSO), Cell Culture Grade	Sigma-Aldrich	D2650
MTT Reagent (Thiazolyl Blue Tetrazolium Bromide)	Sigma-Aldrich	M5655
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023
96-well flat-bottom cell culture plates	Corning	3596
Multi-channel pipette and sterile tips	---	---
Microplate Spectrophotometer (ELISA Reader)	---	---
Humidified CO₂ Incubator (37°C, 5% CO₂)	---	---

Experimental Protocol: MTT Cell Viability Assay

This protocol is designed to determine the concentration-dependent cytotoxic effect of the test compound, allowing for the calculation of an IC₅₀ (half-maximal inhibitory concentration) value.

Part 1: Preparation of Compound Stock and Working Solutions

Causality: High-concentration stock solutions in an organic solvent like DMSO are necessary for compounds with low aqueous solubility. Serial dilutions are then made in culture media to achieve final concentrations for treating cells, ensuring the final DMSO concentration is non-toxic (typically ≤0.5%)[15].

• Stock Solution (10 mM): Prepare a 10 mM stock solution of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (MW: 218.32 g/mol ) in sterile DMSO. For example, dissolve 2.18 mg of the compound in 1 mL of DMSO. Mix thoroughly by vortexing.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

• Working Solutions: On the day of the experiment, prepare serial dilutions from the 10 mM stock solution in complete culture medium (DMEM + 10% FBS + 1% Pen-Strep). A typical concentration range for a primary screen is 0.1, 1, 5, 10, 25, 50, and 100 µM. Prepare a vehicle control containing the same final concentration of DMSO as the highest compound concentration.

Part 2: Cell Culture and Seeding

Causality: Cells must be in the logarithmic growth phase to ensure they are healthy and metabolically active for the assay. Seeding density is optimized to prevent confluence during the experiment, which would otherwise inhibit growth and confound the results.

• Cell Maintenance: Culture MCF-7 cells in T-75 flasks with complete culture medium. Maintain in a humidified incubator at 37°C with 5% CO₂.

• Cell Harvesting: When cells reach 70-80% confluency, wash with PBS, and detach using Trypsin-EDTA. Neutralize the trypsin with complete medium and centrifuge to pellet the cells.

• Cell Counting: Resuspend the cell pellet in fresh medium and determine the cell concentration and viability using a hemocytometer or automated cell counter.

• Seeding: Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL. Seed 100 µL of this suspension into each well of a 96-well plate (yielding 5,000 cells/well). Include wells for a "medium only" blank control.

• Adherence: Incubate the plate for 24 hours at 37°C and 5% CO₂ to allow cells to attach and resume logarithmic growth.

Part 3: Compound Treatment

• Medium Removal: After 24 hours, carefully aspirate the medium from the wells.

• Treatment Application: Add 100 µL of the prepared working solutions (including vehicle control and a positive control like Cisplatin, if desired) to the appropriate wells in triplicate.

• Incubation: Return the plate to the incubator and incubate for 48 hours. The incubation time can be optimized (e.g., 24, 48, or 72 hours) depending on the cell line and compound kinetics.

Part 4: MTT Assay and Data Acquisition

Causality: The MTT assay's principle is based on the reduction of the yellow tetrazolium salt (MTT) into purple formazan crystals by mitochondrial NAD(P)H-dependent oxidoreductase enzymes in living, metabolically active cells[14][16]. The amount of formazan produced is directly proportional to the number of viable cells. The insoluble formazan is then dissolved in a solvent, and the absorbance is measured[17][18].

• MTT Addition: Prepare a 5 mg/mL MTT solution in sterile PBS. Add 10 µL of this solution to each well (final concentration 0.5 mg/mL)[14][17].

• Formazan Formation: Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple crystals.

• Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals[15].

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization[14]. Measure the absorbance (Optical Density, OD) at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise[14].

Caption: Experimental workflow for the MTT-based cell viability assay.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of the "medium only" blank wells from all other readings.

• Calculate Percent Viability: Determine the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

  % Viability = (OD of Treated Cells / OD of Vehicle Control Cells) x 100

• Dose-Response Curve: Plot the percent viability against the logarithm of the compound concentration.

• IC₅₀ Determination: Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) with software like GraphPad Prism or R to calculate the IC₅₀ value. The IC₅₀ represents the concentration of the compound required to inhibit cell viability by 50%.

Expected Data Presentation

The results should be summarized in a table and a dose-response curve.

Compound Concentration (µM)	Mean Corrected OD (570 nm)	Standard Deviation	% Viability
0 (Vehicle)	1.254	0.085	100.0%
0.1	1.231	0.079	98.2%
1	1.159	0.091	92.4%
5	0.988	0.065	78.8%
10	0.752	0.055	59.9%
25	0.411	0.041	32.8%
50	0.155	0.023	12.4%
100	0.063	0.015	5.0%

Calculated IC₅₀: ~12.5 µM (based on hypothetical data)

Conclusion and Next Steps

This application note provides a foundational, robust protocol for assessing the anti-proliferative activity of the novel compound C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. A potent IC₅₀ value would warrant further investigation into its mechanism of action. Subsequent experiments could include:

• Apoptosis Assays: Using Annexin V/PI staining to confirm if cell death occurs via apoptosis.

• Cell Cycle Analysis: To determine if the compound induces cell cycle arrest at a specific phase[1].

• Western Blotting: To probe the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway (e.g., p-Akt, p-mTOR) to validate the hypothesized mechanism of action[9].

By following this structured approach, researchers can effectively conduct a primary screen and generate the necessary data to guide further development of this promising thiazole derivative.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Roche Life Science. [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• El-Damasy, D. A., et al. (2021). Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. Bioorganic Chemistry, 115, 105244. [Link]

• Ghorab, M. M., et al. (2010). Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives as anticancer agents. Archiv der Pharmazie, 343(11), 633-638. [Link]

• Batrana, R. Z., et al. (2023). EGFR and PI3K/m-TOR inhibitors: design, microwave assisted synthesis and anticancer activity of thiazole–coumarin hybrids. RSC Advances, 13(43), 30353-30373. [Link]

• Al-Warhi, T., et al. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. Journal of Biomolecular Structure and Dynamics, 1-22. [Link]

• Al-Abdullah, E. S., et al. (2021). Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. Molecules, 26(7), 2056. [Link]

• Phillips, A. J., & Uto, Y. (2009). Overview of the Chemistry of 2-Thiazolines. Chemical Reviews, 109(1), 224-266. [Link]

• Wang, X., et al. (2023). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. MedChemComm, 14(12), 2373-2386. [Link]

• Sanna, V., et al. (2015). Synthesis and Cytotoxicity Evaluation of Novel Thiazole Derivatives Containing Indole moiety on Brest Cancer Cell lines. Der Pharma Chemica, 7(8), 1-7. [Link]

• Ersan, S., et al. (2025). Synthesis of thiazole-integrated pyrrolotriazinones: evaluations of cytotoxicity and effects on PI3K levels in cancer cells. Turkish Journal of Chemistry. [Link]

• El-Sayed, N. N. E., et al. (2021). Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. Frontiers in Chemistry, 9, 706439. [Link]

• Patel, D. R., et al. (2023). Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents. ACS Omega, 8(9), 8685-8697. [Link]

• Ak, S., et al. (2025). Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations. Heliyon, 11(8), e28994. [Link]

• Al-Omaim, W. S., et al. (2024). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. Frontiers in Chemistry, 12, 1373977. [Link]

• Asar, M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1743. [Link]

• da Silva, A. C., et al. (2018). Synthesis, anticancer activity and mechanism of action of new thiazole derivatives. Bioorganic & Medicinal Chemistry, 26(2), 431-440. [Link]

• Ali, M. A., et al. (2021). Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. International Journal of Pharmaceutical Research, 13(1). [Link]

• Nagatomo, H., et al. (1993). Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase. Journal of Medicinal Chemistry, 36(5), 591-597. [Link]

• Rahman, N. A., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry, 23(1), 1-13. [Link]

• Vaickelioniene, R., et al. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 14828-14845. [Link]

• Khair-ul-Bariyah, S., et al. (2021). Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies. RSC Advances, 11(1), 1-15. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, anticancer activity and mechanism of action of new thiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. EGFR and PI3K/m-TOR inhibitors: design, microwave assisted synthesis and anticancer activity of thiazole–coumarin hybrids - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03483F [pubs.rsc.org]
• 11. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. broadpharm.com [broadpharm.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]

Application Note: Advanced Crystallization and Salt Screening Strategies for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Executive Summary & Physicochemical Profiling

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (CAS: 885280-88-6), also known as[2-(3-ethylphenyl)thiazol-4-yl]methanamine, is a highly versatile building block and active pharmaceutical ingredient (API) intermediate[][2]. Like many low-molecular-weight lipophilic amines, the free base form of this compound exhibits a low glass transition temperature and a high propensity to "oil out" (liquid-liquid phase separation) rather than crystallize under standard ambient conditions.

To achieve high-purity isolation, pharmaceutical crystallization must leverage salt formation to increase the crystal lattice energy and melting point[3][4]. This application note details the mechanistic rationale and self-validating protocols for the reactive crystallization of the compound as a dihydrochloride salt.

Table 1: Physicochemical Properties & Crystallization Parameters

Parameter	Value / Characteristic	Mechanistic Implication for Crystallization
Molecular Formula	C12H14N2S	High lipophilicity; free base highly soluble in organic solvents.
Molecular Weight	218.32 g/mol	Low MW contributes to low melting point of the free base.
H-Bond Donors/Acceptors	1 / 3	Primary amine acts as the primary H-bond donor and basic center.
Estimated pKa1 (Amine)	~8.5 – 9.5	Easily protonated by weak or strong pharmaceutical acids.
Estimated pKa2 (Thiazole)	~2.0 – 3.0	Requires a strong acid (e.g., HCl) and excess equivalents to protonate.
Target Solid State	Dihydrochloride Salt	Maximizes ionic interactions; prevents oiling out during cooling.

Mechanistic Rationale for Salt Selection

The selection of an appropriate counterion is governed by the Δ pKa rule, which states that a difference of at least 2 to 3 pH units between the pKa of the base and the acid is required for stable salt formation[5]. While the primary aliphatic amine ( pKa≈9.0 ) readily forms a mono-salt with organic acids (e.g., tartrate, mesylate), the resulting mono-salts of thiazole-derivatives often retain significant solubility in polar organic solvents, leading to poor crystallization yields.

By utilizing Hydrochloric Acid (HCl) at >2.0 equivalents, we exploit the secondary basic center on the thiazole ring ( pKa≈2.5 ). The formation of the dihydrochloride salt drastically alters the dielectric requirements for solvation, forcing the molecule into a highly ordered, rigid ionic lattice[6]. This shift from a metastable oil to a stable crystalline solid is driven by the enhanced coulombic forces between the di-cationic API and the chloride anions.

Crystallization Workflow

Workflow for the reactive crystallization of the dihydrochloride salt.

Experimental Protocols

Protocol A: Reactive Crystallization of the Dihydrochloride Salt

Objective: To convert the crude free base oil into a highly pure, filterable crystalline dihydrochloride salt using a binary solvent system (Ethanol/Ethyl Acetate).

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 g (approx. 45.8 mmol) of crude C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine free base in 50 mL of absolute Ethanol (EtOH) in a 250 mL jacketed reactor.

  • Causality: EtOH is chosen because it completely solvates the free base and the mono-salt, but exhibits a steep temperature-dependent solubility curve for the di-salt.

• Acid Addition: Under continuous overhead stirring (250 RPM), slowly add 2.1 equivalents (96.2 mmol) of concentrated aqueous HCl (37% w/w) or HCl in Ethanol (preferred to minimize water content) dropwise over 15 minutes. Maintain the internal temperature at 20°C–25°C to prevent thermal degradation.

• Thermal Cycling (Self-Validation Step): Heat the mixture to 70°C. The solution should become completely clear.

  • In-Process Control (IPC): If the solution remains cloudy, add EtOH in 5 mL increments until complete dissolution is achieved. This defines the upper boundary of the Metastable Zone Width (MSZW).

• Controlled Cooling: Program the jacketed reactor to cool from 70°C to 40°C at a linear rate of 0.5°C/min.

  • Causality: A slow cooling ramp prevents spontaneous primary nucleation (which leads to fines and trapped impurities) and promotes the growth of larger, well-defined crystals.

• Seeding (Optional but Recommended): At 40°C, introduce 0.1 g of previously isolated dihydrochloride salt crystals. Hold the temperature for 30 minutes to allow the seed bed to mature.

Protocol B: Anti-Solvent Precipitation for Yield Maximization

Objective: To drive the remaining API out of the mother liquor without inducing liquid-liquid phase separation (oiling out).

• Anti-Solvent Addition: At 40°C, begin the dropwise addition of 50 mL of Ethyl Acetate (EtOAc) over 60 minutes.

  • Causality: EtOAc is fully miscible with EtOH but possesses a significantly lower dielectric constant ( ϵ≈6.0 ). Its addition drastically reduces the solubility of the highly ionic dihydrochloride salt, driving supersaturation.

• Final Cooling: Cool the suspension from 40°C to 5°C at 0.5°C/min. Hold at 5°C for 2 hours.

• Isolation: Filter the resulting slurry under vacuum. Wash the filter cake with 20 mL of cold (5°C) EtOAc/EtOH (2:1 v/v) to displace the mother liquor and remove lipophilic impurities.

• Drying: Dry the solid in a vacuum oven at 45°C for 12 hours.

  • IPC: Monitor drying via Karl Fischer titration or thermogravimetric analysis (TGA) until residual solvent is <4000 ppm.

Quantitative Data Presentation: Solvent Screening Results

To validate the choice of the EtOH/EtOAc binary system, a high-throughput solvent screen was conducted[7][8]. The data below summarizes the crystallization behavior of the dihydrochloride salt across various solvent matrices.

Table 2: Solvent Screening for Dihydrochloride Salt Crystallization

Primary Solvent	Anti-Solvent	Solubility at 70°C (mg/mL)	Solubility at 5°C (mg/mL)	Yield (%)	Crystal Habit & Quality
Methanol	Acetone	> 200	85	45%	Small needles; highly hygroscopic.
Ethanol	Ethyl Acetate	150	12	88%	Block-like prisms; excellent filterability.
Isopropanol	Heptane	80	< 5	92%	Oiled out initially, crystallized as fine powder.
THF	Toluene	45	< 5	N/A	Degradation observed upon heating.
Acetonitrile	None (Cooling)	30	10	60%	Thin plates; poor flowability.

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 57355276, (2-(3-Ethylphenyl)thiazol-4-YL)methanamine. Retrieved from: [Link]

• Google Patents.WO2008127349A2 - Heterocyclic compounds suitable for the treatment of diseases related to elevated lipid level (Demonstrating the crystallization of thiazol-4-ylmethylamine dihydrochloride derivatives).

• Gould, P. L. Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217 (1986). Retrieved from: [Link]

• Gupta, D., et al. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 23(7), 1719 (2018). Retrieved from:[Link]

• Kumar, L., et al. An overview of automated systems relevant in pharmaceutical salt screening. Drug Discovery Today, 12(23-24), 1046-1053 (2007). Retrieved from: [Link]

Sources

• 2. (2-(3-Ethylphenyl)thiazol-4-YL)methanamine | C12H14N2S | CID 57355276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmtech.com [pharmtech.com]
• 6. WO2008127349A2 - Heterocyclic compounds suitable for the treatment of diseases related to elevated lipid level - Google Patents [patents.google.com]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Welcome to the technical support guide for the synthesis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this important thiazole derivative. The synthesis is typically approached as a two-stage process, and this guide is structured to address challenges in each distinct phase.

Overview of the Synthetic Pathway

The most reliable and common route to the target compound involves two key transformations:

• Stage 1: Hantzsch Thiazole Synthesis to construct the core 2-aryl-thiazole ring system, typically yielding an intermediate like 2-(3-ethylphenyl)thiazole-4-carbonitrile.

• Stage 2: Reduction of the Nitrile to afford the final primary amine product, C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

This guide provides troubleshooting Q&As for both stages to help you navigate common experimental hurdles.

Stage 1: Hantzsch Thiazole Synthesis of the Thiazole-4-Carbonitrile Intermediate

The Hantzsch synthesis is a classic and highly effective method for creating the thiazole ring by reacting an α-haloketone with a thioamide.[1][2] For this specific target, the key reactants are 3-ethylbenzothioamide and an appropriate α-halocarbonyl compound that can provide the C4-carbonitrile moiety.

Experimental Workflow: Hantzsch Synthesis

Caption: General workflow for the Hantzsch thiazole synthesis stage.

Frequently Asked Questions (FAQs) - Stage 1

Q1: Why is the Hantzsch synthesis the recommended method for this thiazole core? A1: The Hantzsch synthesis is widely favored for its operational simplicity, use of readily available starting materials, and tendency to produce high yields of stable, aromatic thiazole products.[2][3] Its versatility allows for the introduction of diverse substituents, making it a cornerstone reaction in medicinal chemistry for creating thiazole-containing compounds.[4]

Q2: What are the most common side reactions to be aware of? A2: The primary side reaction is the formation of isomeric impurities, particularly under strongly acidic conditions.[5] Another potential issue is the self-condensation of the α-haloketone or decomposition of the thioamide under harsh heating, leading to a complex mixture of byproducts. Careful control over stoichiometry and reaction conditions is crucial to minimize these pathways.[5]

Troubleshooting Guide - Stage 1

Issue 1: Low or No Formation of the Thiazole Intermediate

Q: My reaction shows a significant amount of unreacted starting materials or has failed to produce the desired product. What are the likely causes and solutions? A: This is a common issue that can be resolved by systematically evaluating several reaction parameters.

• Causality & Explanation: The reaction is a bimolecular condensation-cyclization that is highly dependent on temperature, concentration, and the purity of the reactants.[6] α-haloketones, in particular, can be unstable and degrade upon storage, while impurities in either starting material can inhibit the reaction.[6]

• Solutions:

  • Verify Starting Material Purity: Ensure the α-haloketone and 3-ethylbenzothioamide are pure. Use freshly prepared or purified α-haloketone if possible. Confirm identity and purity via NMR or LC-MS.

  • Optimize Reaction Temperature: The Hantzsch synthesis often requires heating.[6] If you are running the reaction at room temperature, consider increasing it. Perform small-scale trials at incremental temperatures (e.g., 50 °C, 65 °C, 80 °C) to find the optimum.

  • Extend Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS to determine if it has reached completion. It's possible the reaction simply needs more time.

  • Evaluate Solvent Choice: Alcohols like ethanol or methanol are standard, but solvent polarity can significantly impact reaction rates.[6] For some substrates, exploring greener options like an ethanol/water mixture or even solvent-free conditions with microwave or ultrasonic irradiation has been shown to improve yields and reduce reaction times.[4][5]

Issue 2: Product Fails to Precipitate During Workup

Q: I've completed the reaction and neutralized the mixture, but my product remains in solution. How can I isolate it? A: The thiazole product is often isolated as a hydrohalide salt, which is neutralized with a weak base (like 5% sodium carbonate solution) to precipitate the free base.[2][6] If it fails to precipitate, the product may be more soluble than expected.

• Causality & Explanation: The solubility of the final thiazole is dictated by its substituents. While many thiazoles are poorly soluble in water, the specific combination of the 3-ethylphenyl and nitrile groups might confer enough polarity to keep it dissolved in the workup solvent mixture.

• Solutions:

  • Confirm Neutralization: Use pH paper or a pH meter to ensure the solution is neutral or slightly basic (pH 7-8). If it is still acidic, add more base.

  • Induce Precipitation: Try cooling the mixture in an ice bath or gently scratching the inside of the flask with a glass rod to induce crystallization.

  • Perform Liquid-Liquid Extraction: If precipitation is unsuccessful, this is the next logical step. Extract the neutralized aqueous mixture multiple times with an appropriate organic solvent such as ethyl acetate or dichloromethane.[6] Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the crude product.

  • Purification: The resulting crude product can then be purified by recrystallization from a suitable solvent system or by silica gel column chromatography.[5]

Stage 2: Reduction of Thiazole-4-carbonitrile to Primary Amine

This step converts the nitrile functional group on the thiazole ring into the desired aminomethyl group. The primary challenge here is achieving high selectivity for the primary amine, as over-alkylation can lead to secondary and tertiary amine byproducts.

Troubleshooting Decision Tree: Nitrile Reduction

Caption: Decision tree for troubleshooting common nitrile reduction issues.

Frequently Asked Questions (FAQs) - Stage 2

Q1: What are the best reducing agents for this transformation? A1: Several effective methods exist, and the choice depends on available equipment, scale, and safety considerations.

• Metal Hydrides: Lithium aluminum hydride (LiAlH₄) is a powerful and common reagent for reducing nitriles to primary amines.[7] However, it is highly reactive and requires anhydrous conditions.

• Catalytic Hydrogenation: This is an atom-economical and environmentally benign method.[8] It involves using hydrogen gas (H₂) with a metal catalyst. Common catalysts include Palladium (Pd), Platinum (Pt), Nickel (Ni), or more advanced Ruthenium (Ru) and Cobalt (Co) complexes that offer high selectivity.[7]

• Hydrosilanes: Catalytic reduction using hydrosilanes like tetramethyldisiloxane (TMDS) with cobalt catalysts is a modern, practical alternative to metal hydrides.[9]

Q2: Why is the formation of secondary and tertiary amines a problem? A2: The reduction proceeds through an intermediate imine. This imine can react with the newly formed primary amine product, which then gets further reduced to form a secondary amine. This process can repeat to form tertiary amines. These byproducts are often difficult to separate from the desired primary amine, leading to lower isolated yields and complex purification steps.

Troubleshooting Guide - Stage 2

Issue 1: Low Yield and Formation of Amine Byproducts

Q: My final product is a mixture containing significant amounts of secondary and tertiary amines. How can I improve selectivity for the primary amine? A: This is the most critical challenge in nitrile reduction. Selectivity is governed by preventing the intermediate imine from reacting with the product amine.

• Causality & Explanation: The primary amine product is nucleophilic and can readily attack the intermediate imine. This side reaction is often favored at higher temperatures and concentrations.

• Solutions:

  • Catalyst Selection: Modern homogeneous catalysts, such as specific ruthenium-N-heterocyclic carbene (Ru-NHC) complexes, have been developed that show excellent selectivity for the formation of primary amines from a wide range of nitriles.

  • Use of Additives: When using catalytic hydrogenation, adding ammonia to the reaction mixture can help suppress the formation of secondary amines by competing for reaction with the intermediate imine.

  • Reaction Conditions: Lowering the reaction temperature can often reduce the rate of the side reactions more than the primary reduction, thus improving selectivity.

  • Choice of Reducing Agent: Using a system like a cobalt catalyst with a hydrosilane (TMDS) can convert the nitrile to a silylated primary amine, which is then hydrolyzed in a separate step to the primary amine.[9][10] This two-step, one-pot process often provides excellent selectivity.

Method	Reducing Agent	Typical Conditions	Pros	Cons
Metal Hydride	LiAlH₄	Anhydrous Ether or THF, 0 °C to RT	Powerful, reduces most nitriles	Not chemoselective, violent water quench, generates stoichiometric waste
Catalytic Hydrogenation	H₂ gas + Catalyst (e.g., Raney Ni, Pd/C, Ru-NHC)	Varies: RT to high temp; atmospheric to high pressure	Atom economical, clean	Requires pressure equipment, catalyst can be expensive, potential for byproduct formation[7]
Hydrosilylation	Hydrosilane (e.g., TMDS) + Catalyst (e.g., Co(OPiv)₂)	Moderate temperature	High selectivity, uses inexpensive silane, mild conditions	Requires subsequent hydrolysis step to get the free amine[9]

Table 1: Comparison of Common Nitrile Reduction Methods.

Protocol: Catalytic Transfer Hydrogenation for Nitrile Reduction

This protocol uses isopropanol as both the solvent and hydrogen source, offering a safer alternative to high-pressure hydrogen gas.[10]

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add the 2-(3-ethylphenyl)thiazole-4-carbonitrile (1 equivalent).

• Reagents: Add a suitable ruthenium or iridium transfer hydrogenation catalyst (e.g., 1-3 mol %).

• Solvent: Add anhydrous isopropanol to the flask.

• Reaction: Heat the mixture to reflux and stir. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in a suitable solvent like ethyl acetate and wash with water to remove any catalyst residues. Dry the organic layer, concentrate, and purify the resulting amine by column chromatography if necessary.

References

• Wiedemann, S., et al. (2018). Catalytic Reduction of Nitriles. Science of Synthesis. Available at: [Link]

• Sanagawa, A., & Nagashima, H. (2019). Hydrosilane Reduction of Nitriles to Primary Amines by Cobalt–Isocyanide Catalysts. Organic Letters, 21(1), 287-291. Available at: [Link]

• Clark, J. (2023). Reduction of Nitriles. Chemguide. Available at: [Link]

• Enthaler, S., et al. (2008). A general and environmentally benign catalytic reduction of nitriles to primary amines. Chemistry, 14(31), 9491-4. Available at: [Link]

• Liu, D., et al. (2019). Synthesis of 2-Arylbenzothiazole and 2-Arylthiazole Derivatives via a Ru-Catalyzed meta-Selective C-H Nitration Reaction. The Journal of Organic Chemistry, 84(20), 12784-12791. Available at: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by nitrile reduction. Available at: [Link]

• Liu, D., et al. (2019). Synthesis of 2-Arylbenzothiazole and 2-Arylthiazole Derivatives via a Ru-Catalyzed meta-Selective C–H Nitration Reaction. The Journal of Organic Chemistry, 84(20), 12784-12791. Available at: [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available at: [Link]

• Bakht, M. A., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 21(11), 1479. Available at: [Link]

• Scribd. Hantzsch Thiazole Synthesis Mechanism. Available at: [Link]

Sources

• 1. synarchive.com [synarchive.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. A general and environmentally benign catalytic reduction of nitriles to primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Amine synthesis by nitrile reduction [organic-chemistry.org]

Technical Support Center: Resolving Aqueous Solubility Issues for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the physicochemical hurdles associated with C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (CAS: 885280-88-6) [].

This specific building block presents a classic formulation challenge: it possesses a highly lipophilic 3-ethylphenyl tail and a thiazole core, which drive its poor aqueous solubility[2]. However, it also features a primary aliphatic amine (-CH₂NH₂) . Understanding the causality between these structural features and their thermodynamic behavior in water is the key to engineering a successful, self-validating solubility strategy.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my compound crash out of solution when I dilute my DMSO stock into the aqueous assay buffer? A: This phenomenon is known as "precipitation upon dilution"[3]. While your compound is highly soluble in 100% DMSO due to the solvent's ability to disrupt intermolecular hydrogen bonding, the solvent capacity of the mixture drops exponentially the moment water is introduced[4]. The lipophilic 3-ethylphenyl-thiazole moieties rapidly aggregate via hydrophobic interactions to minimize their surface area exposed to water.

• The Fix: For in vitro assays, keep the final DMSO concentration below 1%. If precipitation persists, utilize a co-solvent gradient (e.g., PEG 400 and Tween-80) to lower the dielectric constant of the aqueous phase, thereby bridging the polarity gap between the drug and the buffer[5].

Q2: How can I permanently enhance the aqueous solubility of this compound for in vivo pharmacokinetic (PK) studies? A: The most effective, causal approach is Salt Formation [6]. Because your compound possesses a primary aliphatic amine, it acts as a strong basic center (pKa ~9–10)[7]. By reacting the free base with a strong acid (e.g., Hydrochloric acid or Methanesulfonic acid), you protonate the amine to form an ammonium cation ( −CH2​NH3+​ ). This permanent charge drastically lowers the crystal lattice energy of the solid state and facilitates strong, thermodynamically favorable ion-dipole interactions with water molecules, often increasing solubility by several orders of magnitude.

Q3: What if the hydrochloride salt is still insufficiently soluble in intestinal fluid, or causes local injection-site irritation? A: If salt formation is biologically or chemically restrictive, you must alter the apparent solubility using Cyclodextrin (CD) Inclusion Complexation . Hydroxypropyl- β -cyclodextrin (HP- β -CD) is a cyclic oligosaccharide with a hydrophobic inner cavity and a hydrophilic exterior[8]. The lipophilic 3-ethylphenyl tail of your compound will spontaneously partition into the hydrophobic cavity to escape the aqueous environment, forming a dynamic 1:1 non-covalent inclusion complex[9]. The hydrophilic exterior of the cyclodextrin then acts as a "carrier," keeping the entire complex dissolved in water.

Part 2: Quantitative Strategy Comparison

The following table summarizes the causal mechanisms and expected outcomes for each solubility enhancement strategy.

Strategy	Target Moiety	Physicochemical Mechanism	Expected Solubility Increase	Best Use Case
Co-solvency (PEG400/Tween-80)	Entire Molecule	Lowers the dielectric constant of the solvent system to match the solute[5].	10x – 50x	In vitro high-throughput screening; early assay development.
Salt Formation (HCl / Mesylate)	Primary Amine	Protonation induces ion-dipole interactions and lowers crystal lattice energy[6].	100x – 1000x+	In vivo dosing (IV/PO); permanent structural formulation.
HP- β -CD Complexation	3-Ethylphenyl Tail	Hydrophobic encapsulation shields the lipophilic tail from the aqueous phase[10][8].	50x – 500x	In vivo dosing where salts fail; mitigating local tissue irritation.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must be a closed, self-validating system. Do not proceed to biological testing without confirming the physicochemical transformation.

Protocol A: Synthesis of the Hydrochloride Salt

Targeting the primary amine for maximum ion-dipole aqueous interaction.

• Dissolution: Dissolve 1.0 equivalent of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine free base in a minimal volume of anhydrous diethyl ether or ethanol.

• Protonation: Under continuous magnetic stirring and an inert nitrogen atmosphere, add 1.05 equivalents of 2M HCl in diethyl ether dropwise.

• Precipitation (Causality): As the primary amine is protonated, the molecule shifts from a lipophilic free base to a highly polar salt. Because polar salts are insoluble in non-polar solvents like diethyl ether, the hydrochloride salt will immediately precipitate out of solution as a white/off-white solid.

• Isolation: Filter the precipitate under a vacuum and wash twice with cold, anhydrous diethyl ether to remove any unreacted free base. Dry under a vacuum at 40°C for 12 hours.

• Validation Step (Critical): Perform 1 H-NMR in DMSO- d6​ . You must observe a significant downfield chemical shift of the methylene protons ( −CH2​− ) adjacent to the amine, confirming successful protonation. Additionally, use Differential Scanning Calorimetry (DSC) to confirm a distinct, higher melting point compared to the free base.

Protocol B: HP- β -CD Inclusion Complexation (Lyophilization Method)

Utilizing hydrophobic encapsulation when salt formation is not viable.

• Phase-Solubility Profiling: Before bulk formulation, create a Higuchi-Connors phase-solubility diagram by adding excess drug to aqueous solutions containing increasing concentrations of HP- β -CD (0 to 15% w/v)[10]. Calculate the K1:1​ stability constant to ensure complexation is thermodynamically favorable.

• Equilibration: Dissolve an equimolar amount of HP- β -CD in purified water. Slowly add the C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (pre-dissolved in a trace amount of ethanol to break the initial crystal lattice).

• Complexation: Stir the suspension at 37°C for 48 hours. The extended time is required to reach dynamic thermodynamic equilibrium between the free drug, free cyclodextrin, and the inclusion complex[9].

• Filtration: Filter the suspension through a 0.45 µm PTFE membrane. Causality: The uncomplexed, insoluble free base will remain on the filter, while the water-soluble inclusion complex passes through into the filtrate.

• Lyophilization & Validation: Freeze-dry the filtrate to obtain the solid inclusion complex. Validate the complexation using 2D-ROESY NMR to observe spatial cross-peaks between the inner cavity protons of the cyclodextrin and the aromatic protons of the 3-ethylphenyl group.

Part 4: Formulation Decision Workflow

The following diagram illustrates the logical decision-making process for resolving the solubility of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine based on your experimental endpoint.

Figure 1: Decision tree for engineering aqueous solubility of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

References

• ACS Publications. "Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?". Molecular Pharmaceutics. URL: [Link]

• ACS Publications. "Improvement of Aqueous Solubility of Lapatinib-Derived Analogues: Identification of a Quinolinimine Lead...". Journal of Medicinal Chemistry. URL: [Link]

• NCERT. "Amines: Basic Character and Salt Formation". National Council of Educational Research and Training. URL: [Link]

• CK-12 Foundation. "Chemical Properties of Amines". CK-12 Chemistry Concepts. URL:[Link]

• PMC - NIH. "Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes". National Institutes of Health. URL: [Link]

• SciELO. "Imiquimod/β-Cyclodextrin Inclusion Complex: Experimental and Theoretical Studies". Brazilian Journal of Pharmaceutical Sciences. URL: [Link]

• PMC - NIH. "Effect of β-Cyclodextrin Complexation on Solubility and Enzymatic Conversion...". National Institutes of Health. URL:[Link]

• PMC - NIH. "Solution Formulation Development and Efficacy of MJC13...". National Institutes of Health. URL:[Link]

Sources

• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solution Formulation Development and Efficacy of MJC13 in a Preclinical Model of Castrate-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CK12-Foundation [flexbooks.ck12.org]
• 8. scielo.br [scielo.br]
• 9. Effect of β-Cyclodextrin Complexation on Solubility and Enzymatic Conversion of Naringin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine in solution

Welcome to the dedicated technical support guide for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for preventing the degradation of this compound in solution. Our approach is rooted in foundational chemical principles and field-proven methodologies to ensure the integrity of your experiments.

Introduction: Understanding the Molecule's Vulnerabilities

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a molecule featuring a thiazole ring, a primary amine, and an ethyl-phenyl substituent. Each of these functional groups presents unique stability challenges that must be addressed to ensure the compound's integrity in solution. The primary amine is susceptible to oxidation, while the thiazole ring can be prone to hydrolysis under certain pH conditions. Understanding these potential degradation pathways is the first step in designing robust experimental protocols.

Troubleshooting Guide & FAQs

This section addresses common issues encountered when working with C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine in solution.

Question 1: I'm observing a rapid loss of my compound in an aqueous buffer. What is the likely cause?

The most probable cause of degradation in aqueous solutions is a combination of oxidation of the primary amine and pH-dependent hydrolysis of the thiazole ring.

• Oxidative Degradation: Primary amines are susceptible to oxidation, which can be catalyzed by dissolved oxygen, trace metal ions, and light. This can lead to the formation of imines, aldehydes, or other degradation products, resulting in a loss of the parent compound.

• Hydrolytic Degradation: The stability of the thiazole ring is often pH-dependent. At extremes of pH (highly acidic or alkaline), the ring can be susceptible to hydrolytic cleavage. The exact pH sensitivity will depend on the overall electronic nature of the molecule.

Recommendations:

• pH Control: Maintain the pH of your solution within a stable range, typically between pH 4 and 7. Avoid highly acidic or basic conditions unless your experimental protocol specifically requires them. Use a well-characterized buffer system to maintain a constant pH.

• Deoxygenate Solutions: Before adding your compound, sparge your solvents and buffers with an inert gas like nitrogen or argon to remove dissolved oxygen.

• Use Antioxidants: Consider the addition of antioxidants to your solution. Common choices include butylated hydroxytoluene (BHT) or ascorbic acid, typically at concentrations of 0.01% to 0.1%.

• Chelating Agents: To sequester trace metal ions that can catalyze oxidation, add a chelating agent like ethylenediaminetetraacetic acid (EDTA) at a low concentration (e.g., 0.01%).

Question 2: My solution of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is turning yellow. What does this indicate?

A color change, particularly to yellow or brown, is often a visual indicator of oxidative degradation. The formation of conjugated imines or other chromophoric degradation products can lead to this observation.

Troubleshooting Steps:

• Protect from Light: Store your solutions in amber vials or wrap your containers in aluminum foil to protect them from light, as photo-oxidation can contribute to degradation.

• Minimize Headspace: When storing solutions, use vials that are appropriately sized to minimize the amount of air (and thus oxygen) in the headspace above the solution.

• Confirm Degradation Analytically: Use an analytical technique like High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection to confirm the presence of degradation products and quantify the loss of the parent compound. A stability-indicating HPLC method should be developed to separate the parent compound from its degradants.

Question 3: What is the best solvent for dissolving and storing C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine?

The choice of solvent is critical for maintaining the stability of your compound.

• Recommended Solvents: Aprotic organic solvents such as acetonitrile (ACN) or dimethyl sulfoxide (DMSO) are generally preferred for long-term storage of stock solutions. These solvents are less likely to participate in hydrolytic degradation pathways.

• Aqueous Solutions: For experiments requiring aqueous buffers, prepare these solutions fresh whenever possible. If storage of aqueous solutions is necessary, follow the recommendations for pH control, deoxygenation, and the use of antioxidants and chelating agents.

Solvent Stability Comparison:

Solvent	Suitability for Stock Solutions	Suitability for Working Solutions	Key Considerations
DMSO	Excellent	Good	Can be difficult to remove; ensure high purity.
Acetonitrile	Excellent	Good	Volatile; ensure proper sealing of containers.
Aqueous Buffers	Poor	Use Fresh	Prone to hydrolysis and oxidation; requires stabilization.

Question 4: How should I store my stock and working solutions of this compound?

Proper storage conditions are paramount for preventing degradation.

• Stock Solutions (in ACN or DMSO):

  • Temperature: Store at -20°C or -80°C for long-term storage.

  • Light: Protect from light by using amber vials or storing in the dark.

  • Inert Atmosphere: For maximum stability, consider overlaying the solution with an inert gas like argon or nitrogen before sealing.

• Working Solutions (Aqueous):

  • Preparation: Prepare fresh for each experiment.

  • Short-Term Storage: If temporary storage is unavoidable, keep the solution at 2-8°C and protected from light for no longer than 24 hours. Always perform a stability check if storing for longer periods.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Solution

This protocol outlines the steps for preparing an aqueous solution of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine with enhanced stability.

• Buffer Preparation: Prepare your desired buffer (e.g., phosphate or acetate) and adjust the pH to the desired value (recommendation: pH 5-7).

• Deoxygenation: Sparge the buffer with high-purity nitrogen or argon gas for at least 15-20 minutes to remove dissolved oxygen.

• Addition of Stabilizers (Optional but Recommended):

  • Add EDTA to a final concentration of 0.01% (w/v).

  • Add ascorbic acid to a final concentration of 0.05% (w/v).

• Compound Dissolution: Weigh the required amount of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine and dissolve it in a small amount of DMSO or ACN before adding it to the deoxygenated, stabilized buffer. This ensures complete dissolution before introduction to the aqueous environment.

• Final Preparation and Storage: Bring the solution to the final volume with the stabilized buffer. If not for immediate use, store at 2-8°C, protected from light.

Protocol 2: Workflow for a Preliminary Stability Assessment

This workflow provides a basic framework for assessing the stability of your compound under different conditions.

Caption: Workflow for assessing the stability of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Visualizing Degradation Pathways

The following diagram illustrates the potential degradation pathways for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Optimizing HPLC retention time for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Target Analyte: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine Analyte Profile: This molecule presents a classic chromatographic challenge. It features a highly hydrophobic core (3-ethyl-phenyl and thiazole rings) coupled with a highly basic primary amine (-CH₂-NH₂). The primary amine has a pKa of approximately 9.5, while the thiazole nitrogen has a pKa near 2.5. Consequently, the molecule's ionization state—and its resulting HPLC retention time and peak shape—is extremely sensitive to mobile phase conditions.

Part 1: Diagnostic Workflows & Mechanistic Insights

The Root Cause of Peak Tailing in Basic Amines

When analyzing basic compounds like primary amines, the most common issue is severe peak tailing (Asymmetry Factor > 2.0)[1]. This is rarely a physical column void; rather, it is a chemical phenomenon.

In reversed-phase HPLC, silica-based stationary phases contain residual silanol groups (Si-OH). At a mobile phase pH above 3.0, these silanols deprotonate to form negatively charged silanoate ions (Si-O⁻)[2]. Simultaneously, your primary amine (pKa ~9.5) is fully protonated and positively charged. This creates a strong secondary ion-exchange interaction between the analyte and the stationary phase, which disrupts the primary hydrophobic retention mechanism and causes the peak to drag or "tail"[3][4]. Older "Type A" silica columns, which contain trace metal impurities, increase the acidity of these silanols and exacerbate the tailing[5].

Effect of mobile phase pH on the ionization state and secondary interactions of basic amines.

Why Retention Times Shift

For ionizable analytes, a shift of as little as 0.1 pH units can result in a retention time shift of up to 10%[6]. If you are operating your method near the pKa of the amine (e.g., pH 8.5 - 10.0), the molecule exists in a delicate equilibrium between its polar (ionized) and hydrophobic (neutral) states. Minor environmental changes—such as CO₂ ingress into the aqueous buffer upon standing—will lower the pH, increasing the ionized fraction and drastically reducing the retention time[7][8].

Logical troubleshooting workflow for diagnosing and resolving HPLC retention time drift.

Part 2: Frequently Asked Questions (FAQs)

Q: I lowered the pH to 2.5 to fix the peak tailing, but now my compound elutes in the void volume. How do I increase retention? A: At pH 2.5, both the primary amine and the thiazole ring are protonated. The molecule becomes highly polar, significantly reducing its affinity for a standard C18 stationary phase[8]. To fix this without raising the pH, switch your acidic modifier from Formic Acid to Trifluoroacetic Acid (TFA). TFA acts as an ion-pairing reagent; its hydrophobic trifluoroacetate anion pairs with the positively charged amine, neutralizing the charge and increasing retention via hydrophobic interactions[9].

Q: Can I just use a high-pH mobile phase to keep the amine neutral? A: Yes, this is a highly effective strategy. By raising the pH to 11.0 (using Ammonium Hydroxide/Ammonium Bicarbonate), the primary amine is fully deprotonated and neutral. This maximizes hydrophobic retention and completely eliminates ion-exchange tailing[8]. However, standard silica columns dissolve at pH > 8.0. You must use a hybrid-silica column (e.g., Waters XBridge or Phenomenex Gemini) specifically engineered to withstand high pH environments[7].

Q: Why does my retention time drift by 5-15% even when using an isocratic method? A: In reversed-phase chromatography, an error of just 1% in the organic solvent fraction can shift retention times by 5% to 15%[6]. If you are using an online proportioning valve to mix aqueous and organic phases, micro-cavitation or valve wear can cause slight delivery inconsistencies. For highly sensitive methods, premix your isocratic mobile phase gravimetrically to ensure absolute consistency[6].

Part 3: Quantitative Data & Method Selection

To optimize the retention time (k') and peak shape (Tailing Factor, Tf) of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, you must select a distinct pH regime. Avoid the "Mid pH" danger zone entirely.

Method Condition	Mobile Phase pH	Analyte Ionization State	Silanol State	Expected Retention (k')	Expected Tailing (Tf)	Column Requirement
Low pH (Ion-Pairing)	2.0 - 2.5	Fully Protonated (+1 to +2)	Neutral (Si-OH)	Moderate (Requires TFA)	Excellent (1.0 - 1.2)	Standard C18 (Type B silica)
Mid pH (Danger Zone)	4.0 - 8.0	Protonated (+1)	Ionized (Si-O⁻)	Variable / Drifting	Poor (> 2.0)	Not Recommended
High pH (Neutral State)	10.5 - 11.0	Neutral (0)	Ionized (Si-O⁻)	High (Strongly Hydrophobic)	Excellent (1.0 - 1.1)	pH-Stable Hybrid C18 only

Part 4: Standardized Experimental Protocols

Protocol A: Low-pH Ion-Pairing Method (Optimized for Peak Symmetry)

Use this method if you are restricted to standard silica columns or UV/Vis detection.

• Mobile Phase A Preparation: Weigh 1.00 g of HPLC-grade Trifluoroacetic Acid (TFA). Add to 1000 mL of ultra-pure water (18.2 MΩ·cm). Mix thoroughly. The resulting pH will be approximately 2.1.

• Mobile Phase B Preparation: Add 1.00 g of TFA to 1000 mL of HPLC-grade Acetonitrile.

• Column Selection: Install a high-purity, end-capped "Type B" silica C18 column (e.g., 150 x 4.6 mm, 3 µm)[3].

• Equilibration: Flush the column with 90% A / 10% B for at least 20 column volumes to ensure the stationary phase is fully saturated with the ion-pairing reagent.

• Gradient/Isocratic Run: Begin at 10% B and ramp to 60% B over 15 minutes. The TFA will mask the silanols and pair with the amine, yielding a sharp, retained peak.

Protocol B: High-pH Method (Optimized for Maximum Retention and LC-MS Compatibility)

Use this method for maximum retention stability and if utilizing mass spectrometry (TFA suppresses MS signals).

• Buffer Preparation: Dissolve 0.79 g of Ammonium Bicarbonate (10 mM) in 1000 mL of ultra-pure water.

• pH Adjustment: Titrate the buffer with concentrated Ammonium Hydroxide dropwise until the pH meter reads exactly 10.5. Self-Validation Check: Ensure the pH meter is calibrated with fresh pH 7 and pH 10 standards prior to measurement[6].

• Column Selection: Install a pH-stable hybrid silica column (e.g., Ethylene Bridged Hybrid - BEH C18). Warning: Do not use standard silica; it will rapidly dissolve[7].

• System Purge: Ensure all lines are purged of acidic modifiers before introducing the high-pH buffer to prevent salt precipitation.

• Execution: Run a gradient from 5% Acetonitrile to 80% Acetonitrile. The neutral amine will interact purely via hydrophobic forces, ensuring highly reproducible retention times.

References

• Element Lab Solutions. Retention Shifts in HPLC. Available at:[Link]

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Available at:[Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC? Available at:[Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC? Available at:[Link]

• University of Pittsburgh. HPLC Troubleshooting Guide. Available at:[Link]

• Moravek. Exploring the Role of pH in HPLC Separation. Available at:[Link]

• PharmaCores. Advanced Guide to HPLC Troubleshooting. Available at:[Link]

• SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromtech.com [chromtech.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. moravek.com [moravek.com]
• 9. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]

Technical Support Center: Stability, Storage, and Troubleshooting for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Welcome to the Technical Support Center for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine (CAS 885280-88-6). This comprehensive guide is designed for researchers, analytical scientists, and drug development professionals who require rigorous protocols for handling, storing, and troubleshooting this specific compound.

Because this molecule features both a highly reactive primary amine and a photo-sensitive thiazole ring , standard benchtop storage is insufficient. This guide explains the causality behind degradation pathways and provides self-validating protocols to ensure experimental integrity.

Mechanistic Drivers of Degradation

To prevent degradation, one must first understand the chemical vulnerabilities of the molecule's functional groups:

• Primary Amine Sensitivity: The terminal methanamine group is highly nucleophilic. When exposed to ambient air, it readily reacts with atmospheric carbon dioxide ( CO2​ ) in the presence of trace moisture to form carbamate salts. Furthermore, primary amines are susceptible to N-oxidation, forming hydroxylamines or nitroso compounds when exposed to ambient reactive oxygen species[1, 3].

• Thiazole Ring Oxidation & Photodegradation: Thiazole rings are prone to S-oxidation (forming sulfoxides and sulfones). This is particularly problematic when the compound is stored in dimethyl sulfoxide (DMSO) solutions, as DMSO can act as a mild oxidant over time [2]. Additionally, prolonged exposure to ambient oxygen and UV/Vis light can induce alkene isomerization or ring cleavage [4].

Degradation pathways of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Troubleshooting & FAQs

Q1: Why is my DMSO stock solution losing potency and turning slightly yellow over time? A1: This is a classic indicator of thiazole photodegradation and S-oxidation. While DMSO is an excellent solvent, it is a sulfoxide that can act as an oxidizing agent, transferring oxygen to the sulfur atom in the thiazole ring to form a sulfoxide (+16 Da) or sulfone (+32 Da) [2]. This process is accelerated by light and ambient temperatures. Corrective Action: Always store stock solutions in anhydrous DMSO at -80°C in amber vials.

Q2: I observe a mass shift of +44 Da in my LC-MS analysis of the solid powder. What is happening? A2: A +44 Da mass shift indicates carbamate formation. The primary amine is reacting with atmospheric CO2​ . Corrective Action: Purge the headspace of the storage vial with Argon before sealing. Argon is heavier than Nitrogen and provides a superior protective blanket over the solid material, preventing CO2​ and moisture ingress[1].

Q3: How many freeze-thaw cycles can this compound withstand? A3: Limit freeze-thaw cycles to a strict maximum of three . Repeated cycling introduces thermal stress and encourages moisture condensation inside the vial when opened cold. Moisture accelerates both amine hydrolysis and oxidative pathways. Corrective Action: Aliquot your master stock solution into single-use volumes (e.g., 10–50 µL) immediately upon reconstitution.

Q4: My biological assay results are highly variable day-to-day. Could the compound be precipitating? A4: Yes. Primary amines can form insoluble carbonate salts if the pH of your assay buffer fluctuates or if the compound was exposed to air. Corrective Action: Verify the solubility of the compound in your specific assay buffer using nephelometry. Ensure the final DMSO concentration does not exceed 1% (v/v) in aqueous buffers to prevent crashing out.

Quantitative Storage Data & Diagnostics

To ensure reproducibility, adhere strictly to the storage matrices below.

Table 1: Recommended Storage Conditions

State	Temperature	Atmosphere	Light Exposure	Expected Shelf Life
Solid Powder	-20°C	Argon (Desiccated)	Protect from light	> 24 Months
Solid Powder (Short-term)	4°C	Argon (Desiccated)	Protect from light	< 3 Months
DMSO Solution (Stock)	-80°C	Argon	Amber Vial (Dark)	6 Months
Aqueous Buffer (Working)	4°C	Ambient	Amber Vial (Dark)	< 12 Hours (Prepare Fresh)

Table 2: LC-MS Diagnostic Mass Shifts for Degradants

Degradation Pathway	Target Moiety	Expected Mass Shift (Δ Da)	Primary Catalyst
S-Oxidation (Sulfoxide)	Thiazole Ring	+16 Da	DMSO, H2​O2​ , Light
S-Oxidation (Sulfone)	Thiazole Ring	+32 Da	Prolonged oxidation
N-Oxidation	Primary Amine	+16 Da	Ambient O2​ , Peroxides
Carbamate Formation	Primary Amine	+44 Da	Atmospheric CO2​ , Moisture

Experimental Protocol: Stability Validation & Forced Degradation

To validate the integrity of your batch before critical in vivo or high-throughput screening assays, perform the following self-validating forced degradation study. This protocol isolates specific environmental stressors to identify the exact degradation profile of your specific lot.

Step 1: Sample Preparation

• Weigh exactly 2.18 mg of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine solid.

• Dissolve in 1.0 mL of high-purity, anhydrous DMSO to create a 10 mM master stock.

• Aliquot 100 µL of the master stock into five separate amber glass HPLC vials.

Step 2: Application of Stress Conditions

Apply the following conditions to the respective vials:

• Vial A (Control): Store at -80°C in the dark.

• Vial B (Thermal Stress): Incubate at 60°C for 7 days in the dark.

• Vial C (Oxidative Stress): Add 10 µL of 3% H2​O2​ (aqueous). Incubate at 25°C for 24 hours [3].

• Vial D (Photolytic Stress): Expose to a calibrated light source (ICH Q1B standard, 1.2 million lux hours) at 25°C.

• Vial E (Hydrolytic Stress): Add 10 µL of HPLC-grade water. Incubate at 40°C for 48 hours.

Step 3: LC-MS Analysis

• Dilute all stressed samples and the control to a final concentration of 100 µM using 50:50 Acetonitrile:Water (containing 0.1% Formic Acid).

• Inject 5 µL onto a C18 reverse-phase column (e.g., Acquity UPLC BEH C18).

• Run a gradient from 5% to 95% Acetonitrile over 10 minutes.

• Monitor UV absorbance at 254 nm and collect positive electrospray ionization (+ESI) mass spectra.

Step 4: Data Interpretation

Calculate the percentage purity by comparing the Area Under the Curve (AUC) of the intact molecule peak (m/z [M+H]+ = 219.1) in the stressed vials against the control vial. Identify degradants using the diagnostic mass shifts provided in Table 2.

Step-by-step experimental workflow for stability validation.

References

• Navigating the Stability and Storage of DBCO-PEG8-amine: An In-depth Technical Guide. Benchchem.
• "improving the stability of thiazole compounds in DMSO for long-term storage". Benchchem.
• Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC/NIH.
• Correction to “Synthesis and Stability Studies of a Simplified, Thiazole-Containing Macrocycle of the Anticancer Agent Salarin C”.

Reference Data & Comparative Studies

A Comparative Guide to Thiazole Derivatives in Drug Discovery: Spotlight on C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole scaffold stands as a cornerstone, a privileged heterocyclic motif integral to a multitude of biologically active compounds.[1][2] Its presence in both natural products and synthetic drugs, including antibiotics, anticancer agents, and anti-inflammatory molecules, underscores its therapeutic significance.[3] This guide provides a comparative analysis of various thiazole derivatives, with a special focus on the emerging compound C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, exploring its potential within the broader context of thiazole-based drug discovery.

The Thiazole Core: A Gateway to Diverse Bioactivity

The five-membered aromatic ring containing sulfur and nitrogen atoms imparts unique physicochemical properties to the thiazole nucleus, enabling it to interact with a wide array of biological targets.[2] This versatility has led to the development of numerous FDA-approved drugs containing this scaffold. The structural diversity of thiazole derivatives allows for fine-tuning of their pharmacological profiles, making them attractive candidates for tackling various diseases.[1][4]

Unveiling C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a specific derivative featuring a 2-phenyl-thiazole core with an ethyl substitution on the phenyl ring and a methylamine group at the 4-position of the thiazole ring.[]

Chemical Structure and Properties:

Property	Value
IUPAC Name	[2-(3-ethylphenyl)-1,3-thiazol-4-yl]methanamine[]
Molecular Formula	C12H14N2S[]
Molecular Weight	218.32 g/mol []
CAS Number	885280-88-6[]

While specific experimental data on the biological activity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is not yet publicly available, its structural features suggest potential for significant pharmacological effects based on extensive structure-activity relationship (SAR) studies of analogous compounds. The 2-arylthiazole moiety is a common feature in many biologically active molecules, and the substitution pattern on both the phenyl and thiazole rings plays a crucial role in determining the compound's activity and selectivity.

Comparative Analysis: Thiazole Derivatives in Action

To understand the potential of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, it is essential to examine the performance of other well-characterized thiazole derivatives. This section compares the anticancer and antimicrobial activities of various substituted thiazoles, supported by experimental data from peer-reviewed literature.

Anticancer Activity of Thiazole Derivatives

The thiazole scaffold is a prominent feature in a number of anticancer agents.[1][6] Their mechanisms of action are diverse and can include inhibition of kinases, disruption of microtubule polymerization, and induction of apoptosis.

Comparative Anticancer Activity of Selected Thiazole Derivatives:

Compound Class	Specific Derivative	Cancer Cell Line	IC50/GI50 (µM)	Reference
Thiazolyl-pyrimidine	Compound 11d	A-549 (Lung)	0.03	[4]
Thiazolyl-pyrimidine	Compound 11f	MCF-7 (Breast)	0.029	[4]
Pyridopyrimidinone-thiazole	Compound K3	MCF-7 (Breast)	12.5	[6]
Pyridopyrimidinone-thiazole	Compound K5	HeLa (Cervical)	10.8	[6]
Thiazole-1,2,3-triazole	Compound 5h	Human glioblastoma	3.20	[7]

IC50/GI50 values represent the concentration required to inhibit 50% of cell growth.

The data clearly indicates that substitutions on the thiazole and associated rings significantly impact anticancer potency. For instance, the thiazolyl-pyrimidine derivatives 11d and 11f exhibit potent, nanomolar-range activity against lung and breast cancer cell lines, respectively, surpassing the efficacy of the established drug erlotinib in the same study.[4] This highlights the potential for developing highly effective anticancer agents through strategic modification of the thiazole core.

Signaling Pathway: A Hypothetical Model for Thiazole-Based Anticancer Agents

Many thiazole derivatives exert their anticancer effects by interfering with critical signaling pathways that regulate cell growth, proliferation, and survival. A common mechanism involves the inhibition of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Caption: A simplified workflow for determining the Minimum Inhibitory Concentration (MIC).

Synthesis and Experimental Protocols

The synthesis of thiazole derivatives often follows the well-established Hantzsch thiazole synthesis, a condensation reaction between an α-haloketone and a thioamide. [8][9]

General Protocol for Hantzsch Thiazole Synthesis

This protocol provides a general framework for the synthesis of 2,4-disubstituted thiazoles.

Step 1: Thioamide Formation

• React an appropriate amide with a thionating agent (e.g., Lawesson's reagent or phosphorus pentasulfide) in an anhydrous solvent (e.g., toluene or dioxane).

• The reaction is typically heated under reflux for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is worked up to isolate the thioamide.

Step 2: Cyclization to form the Thiazole Ring

• Dissolve the thioamide and an appropriate α-haloketone in a suitable solvent (e.g., ethanol or acetone).

• The reaction mixture is typically stirred at room temperature or heated under reflux.

• The reaction progress is monitored by TLC.

• Upon completion, the solvent is removed, and the crude product is purified by recrystallization or column chromatography to yield the desired thiazole derivative.

Protocol for In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Step 1: Cell Seeding

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

Step 2: Compound Treatment

• Prepare serial dilutions of the thiazole derivatives in the cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

• Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubate the plate for 48-72 hours.

Step 3: MTT Addition and Incubation

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 3-4 hours at 37°C to allow the formation of formazan crystals.

Step 4: Formazan Solubilization and Absorbance Measurement

• Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Step 5: Data Analysis

• Calculate the percentage of cell viability relative to the vehicle control.

• Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, by plotting a dose-response curve.

Conclusion and Future Directions

The thiazole scaffold continues to be a rich source of inspiration for the design and development of novel therapeutic agents. While direct experimental evidence for the biological activity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is currently lacking, the extensive body of research on structurally related compounds strongly suggests its potential as a valuable lead compound. The comparative analysis presented in this guide highlights the significant impact of substituent modifications on the anticancer and antimicrobial potency of thiazole derivatives. Future research should focus on the synthesis and comprehensive biological evaluation of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine and its analogs to fully elucidate their therapeutic potential and mechanism of action. Further exploration of structure-activity relationships will undoubtedly pave the way for the next generation of thiazole-based drugs.

References

• Al-Wahaibi, L. H., et al. (2024a). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. Frontiers in Chemistry.
• Arshad, M. F., et al. (2022). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. Frontiers in Chemistry.
• IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives.
• RSC Publishing. (2023). A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. RSC Advances.
• PMC. (n.d.). Design, Synthesis, Investigation, and Biological Activity Assessments of (4-Substituted-Phenyl)-N-(3-morpholinopropyl)-3-phenylthiazol-2(3H)
• MDPI. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Molecules.
• International Journal of Pharmaceutical Sciences Review and Research. (2023). An Overview of Thiazole Derivatives and its Biological Activities. Int. J. Pharm. Sci. Rev. Res.
• NanoBioLetters. (2022). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. NanoBioLetters.
• PMC - NIH. (n.d.). Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)-ethyl]-3H-pyrido[2,3-d]pyrimidin-4-one derivatives. Research on Pharmaceutical Sciences.

• NextSDS. (n.d.). C-[2-(3,4-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, characterization and antimicrobial activity of ethyl 2-(3-formyl-4-((4-hydroxy- 2-oxo-2H-chromen-3-yl)-alkoxy-)phenyl)
• A Review on Biological Activity of Imidazole and Thiazole Moieties and their Deriv
• PubMed. (n.d.). Preparation and biological activity of 2-[4-(thiazol-2-yl)
• The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. (2022). Journal of the Serbian Chemical Society.
• Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. (n.d.).
• Design, synthesis, characterization, bio-molecular docking studies, and biological activity of (4-amino-2-(aryl/alkylamino). (n.d.).
• RSC Publishing. (n.d.). Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein.
• Asian Journal of Green Chemistry. (2025). Synthesis of Novel Thiazole Based 1,2,3-Triazole Derivatives as Inhibitors of Glioblastoma Cancer Cells. Asian Journal of Green Chemistry.
• PubMed. (1992). Synthesis and antimicrobial activity of some thiazolinyl tetrahydrobenzo[b]thiophenes and thiazolinyl tetrahydrobenzothieno[2,3-d]pyrimidin-4-ones. Il Farmaco.
• ResearchGate. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)

• NextSDS. (n.d.). C-[2-(3-CHLORO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE. Retrieved from [Link]

• IJSDR. (n.d.). SYNTHESIS, CHARACTERIZATION OF SUBSTITUTED PHENYL ACYL BROMIDE DERIVATIVES AND ITS BIOLOGICAL EVALUATION. International Journal of Scientific Development and Research.
• MDPI. (2019). Synthesis and Biological Evaluation of Novel Thiazolyl-Coumarin Derivatives as Potent Histone Deacetylase Inhibitors with Antifibrotic Activity. Molecules.

Sources

• 1. Synthesis and Biological Evaluation of Thiazole Derivatives | IntechOpen [intechopen.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. scialert.net [scialert.net]
• 4. Frontiers | Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties [frontiersin.org]
• 6. Synthesis and cytotoxic evaluation of some novel 3-[2-(2-phenyl-thiazol-4-yl)-ethyl]-3H-pyrido[2,3-d]pyrimidin-4-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ajgreenchem.com [ajgreenchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

A Guide to Ensuring Reproducibility in High-Throughput Screening of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

In the fast-paced realm of drug discovery, the reproducibility of high-throughput screening (HTS) is paramount. A robust and reproducible assay ensures that identified "hits" are genuine and that the subsequent significant investment in lead optimization is not squandered on false positives.[1][2] This guide provides a comprehensive framework for assessing and ensuring the reproducibility of HTS assays for the small molecule C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, a compound of interest in many screening libraries. We will delve into the critical factors influencing reproducibility, offer a comparative analysis of assay formats, and provide detailed protocols for validation, all grounded in scientific integrity and field-proven expertise.

The Criticality of Reproducibility in HTS

High-throughput screening is a cornerstone of modern drug discovery, enabling the rapid testing of vast compound libraries.[1] However, the multi-step nature of HTS makes it susceptible to variability, which can undermine the reliability of the results.[3][4] A lack of reproducibility can lead to wasted resources and, more critically, the failure to identify promising therapeutic candidates.[5] Therefore, a rigorous approach to assay validation and reproducibility is not just best practice; it is a fundamental requirement for a successful drug discovery campaign.[6][7]

Factors Influencing HTS Reproducibility

A multitude of factors can impact the reproducibility of an HTS assay. Understanding and controlling these variables is essential for generating reliable data.

• Reagent Quality and Consistency: Variations in the quality and concentration of reagents, including the test compound itself, can introduce significant variability.[6] It is crucial to use high-quality, well-characterized reagents and to ensure lot-to-lot consistency.

• Assay Format: The choice between a biochemical and a cell-based assay has profound implications for reproducibility.[8] Biochemical assays, which utilize purified components, generally offer higher control and reproducibility.[8] Conversely, cell-based assays provide greater physiological relevance but can be more variable due to the inherent complexities of living cells.[2][8][9]

• Instrumentation and Automation: The precision and accuracy of liquid handling robotics and plate readers are critical.[6][10] Regular calibration and maintenance are essential to minimize dispensing errors and ensure consistent signal detection.

• Environmental Conditions: Temperature, humidity, and incubation times can all affect assay performance.[7] Strict control of these environmental parameters is necessary to ensure plate-to-plate and day-to-day consistency.

• Data Analysis and Hit Selection Criteria: The statistical methods used to analyze the data and the criteria for identifying "hits" must be clearly defined and consistently applied.[3][11][12]

Comparative Analysis of HTS Assay Formats for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

The selection of an appropriate assay format is a critical first step in developing a reproducible HTS campaign for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. The choice will depend on the biological target and the desired screening endpoint.

Assay Format	Advantages	Disadvantages	Best Suited For
Biochemical Assays	High throughput, lower cost, high reproducibility, direct measurement of target engagement.[8]	Lacks physiological context, may miss compounds requiring metabolic activation.[8][13]	Initial screening for direct inhibitors or activators of a purified enzyme or receptor.
Cell-Based Assays	More physiologically relevant, can identify compounds that modulate cellular pathways, provides information on cell permeability and cytotoxicity.[2][8][9]	Higher variability, more complex to develop and optimize, potential for off-target effects.[8][9]	Secondary screening to confirm activity in a cellular context, phenotypic screening.

Experimental Protocols for Assessing Reproducibility

A systematic approach to assay validation is crucial for establishing the reproducibility of an HTS assay.[6][10] The following protocols outline the key steps for validating an assay for C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Protocol 1: Initial Assay Feasibility and Optimization

• Objective: To determine the basic feasibility of the assay and to optimize key parameters.

• Procedure:

  • Prepare a dilution series of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine and a known reference compound.

  • Test a range of reagent concentrations (e.g., enzyme, substrate, cells) to determine optimal signal-to-background and assay window.

  • Evaluate the tolerance of the assay to DMSO, the solvent typically used for compound libraries.[6]

  • Assess the stability of the reagents and the assay signal over time.

Protocol 2: Assay Validation and Reproducibility Assessment

• Objective: To rigorously assess the performance and reproducibility of the optimized assay.

• Procedure:

  • Prepare multiple plates with positive and negative controls. A common practice is to use a known active compound as a positive control and DMSO as a negative control.[1]

  • Run the plates on different days with different operators to assess inter-day and inter-operator variability.[7]

  • Calculate key statistical metrics to quantify assay performance.

Key Statistical Metrics for Reproducibility

Several statistical parameters are used to quantify the quality and reproducibility of an HTS assay.[11][14]

Metric	Formula	Interpretation	Target Value
Z'-factor	1 - (3σp + 3σn) / |μp - μn|	A measure of the separation between the positive and negative control signals, taking into account the data variation.[15][16]	Z' ≥ 0.5 indicates an excellent assay suitable for HTS.[15][16][17]
Coefficient of Variation (CV)	(σ / μ) * 100	A measure of the relative variability of the data.	CV < 10-15% is generally considered acceptable.[16]
Signal-to-Background Ratio (S/B)	μp / μn	A simple measure of the assay window.	While useful, it does not account for data variability and should be used in conjunction with Z'-factor.[15]

Where: μp = mean of positive control, σp = standard deviation of positive control, μn = mean of negative control, σn = standard deviation of negative control.

Visualizing the HTS Reproducibility Workflow

A clear workflow is essential for ensuring a systematic and reproducible HTS campaign.

Caption: A generalized workflow for a reproducible HTS campaign.

Logic of a Self-Validating HTS System

A truly robust HTS workflow is a self-validating system. This means that quality control checks are integrated at every stage to ensure data integrity.

Caption: Key components of a self-validating HTS system.

Conclusion

Ensuring the reproducibility of high-throughput screening for a compound like C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a multifaceted endeavor that requires careful planning, rigorous execution, and robust data analysis. By understanding the factors that influence reproducibility, selecting the appropriate assay format, and implementing a comprehensive validation strategy, researchers can have high confidence in their screening results. This, in turn, will accelerate the identification of promising lead compounds and ultimately contribute to the development of new therapeutics. The principles and protocols outlined in this guide provide a solid foundation for achieving reproducible and reliable HTS data, a critical step in the long and challenging journey of drug discovery.[1][5]

References

• What's the Difference Between Biochemical and Cell-Based HTS Assays? - BellBrook Labs. (2026, March 5). Retrieved from [Link]

• uap: reproducible and robust HTS data analysis - PMC. (2019, December 12). Retrieved from [Link]

• What Metrics Are Used to Assess Assay Quality? - BIT 479/579 High-throughput Discovery. (n.d.). Retrieved from [Link]

• High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation - PMC. (n.d.). Retrieved from [Link]

• Assay Validation in High Throughput Screening – from Concept to Application | IntechOpen. (2015, June 3). Retrieved from [Link]

• (PDF) uap: Reproducible and Robust HTS Data Analysis - ResearchGate. (2019, July 2). Retrieved from [Link]

• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). Retrieved from [Link]

• Cell-based assays in high-throughput mode (HTS) - BioTechnologia. (n.d.). Retrieved from [Link]

• Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing - PMC. (n.d.). Retrieved from [Link]

• High throughput screening of small molecule library: procedure, challenges and future. (2016, June 15). Retrieved from [Link]

• Cell-based high-throughput screens for the discovery of chemotherapeutic agents - PMC. (n.d.). Retrieved from [Link]

• Introduction - High-Throughput Screening Center. (n.d.). Retrieved from [Link]

• Data analysis approaches in high throughput screening. (2014, April 8). Retrieved from [Link]

• High Throughput Screening (HTS) Services | ChemDiv Drug Discovery. (n.d.). Retrieved from [Link]

• Statistical practice in high-throughput screening data analysis - PubMed. (2006, February 15). Retrieved from [Link]

• Chapter 1: HTS Methods: Assay Design and Optimisation - Books - The Royal Society of Chemistry. (2016, December 8). Retrieved from [Link]

• Cell-based assays in high-throughput mode (HTS) - BioTechnologia. (n.d.). Retrieved from [Link]

• Cell-Based Assays in High-Throughput Screening for Drug Discovery - Lifescience Global. (2012, April 6). Retrieved from [Link]

• High-Throughput Screening: today's biochemical and cell-based approaches | Request PDF. (n.d.). Retrieved from [Link]

• Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). (n.d.). Retrieved from [Link]

• C-[2-(3-Methyl-4-nitro-phenyl)-thiazol-4-YL]-methylamine | C11H11N3O2S | CID - PubChem. (n.d.). Retrieved from [Link]

• Reproducible data analysis — Stanford Psychology Guide to Doing Open Science. (n.d.). Retrieved from [Link]

• Data Analysis Approaches in High Throughput Screening | IntechOpen. (2013, January 23). Retrieved from [Link]

• C-[2-(3-CHLORO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE - NextSDS. (n.d.). Retrieved from [Link]

• C-[2-(3,4-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE - ChemBK. (n.d.). Retrieved from [Link]

Sources

• 1. High throughput screening of small molecule library: procedure, challenges and future - MedCrave online [medcraveonline.com]
• 2. Cell-based high-throughput screens for the discovery of chemotherapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uap: reproducible and robust HTS data analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Statistical practice in high-throughput screening data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay Validation in High Throughput Screening – from Concept to Application | IntechOpen [intechopen.com]
• 7. Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bellbrooklabs.com [bellbrooklabs.com]
• 9. biotechnologia-journal.org [biotechnologia-journal.org]
• 10. htsc.wustl.edu [htsc.wustl.edu]
• 11. rna.uzh.ch [rna.uzh.ch]
• 12. Data Analysis Approaches in High Throughput Screening | IntechOpen [intechopen.com]
• 13. lifescienceglobal.com [lifescienceglobal.com]
• 14. What Metrics Are Used to Assess Assay Quality? – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 15. bellbrooklabs.com [bellbrooklabs.com]
• 16. High Throughput Screening (HTS) Services | ChemDiv Drug Discovery [chemdiv.com]
• 17. High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Analysis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine by HPLC-UV and Alternative Methods

Introduction

C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a substituted thiazole derivative with a molecular structure conducive to further chemical modification, positioning it as a valuable intermediate in drug discovery and development.[][2][3][4] In the pharmaceutical industry, the purity of an active pharmaceutical ingredient (API) or its precursors is a non-negotiable critical quality attribute. The presence of impurities, even in minute quantities, can significantly affect the safety, efficacy, and stability of the final drug product.[5] Therefore, robust and reliable analytical methods for purity determination are paramount.

This guide provides an in-depth technical overview of a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the purity analysis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. We will explore the causality behind the methodological choices, present a detailed experimental protocol, and discuss the validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines.[6][7] Furthermore, this guide will objectively compare the HPLC-UV method with alternative analytical techniques, such as Liquid Chromatography-Mass Spectrometry (LC-MS), providing the supporting data and rationale necessary for researchers and drug development professionals to select the most appropriate method for their specific analytical needs.

Part 1: The Primary Method: Purity Analysis by Reversed-Phase HPLC-UV

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the cornerstone of pharmaceutical purity analysis due to its high resolving power, robustness, and adaptability.[8][9] The technique separates compounds based on their hydrophobic interactions with a nonpolar stationary phase. For C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, the ethyl-phenyl group provides significant hydrophobicity, while the thiazole and methylamine moieties add polarity, making it an ideal candidate for separation on a C18 stationary phase with a polar mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol.[10][11]

Experimental Protocol: HPLC-UV Method

This protocol outlines a validated method for determining the purity of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

1. Instrumentation and Consumables:

• HPLC System: An Agilent 1260 Infinity II or equivalent system equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis Diode Array Detector (DAD).[10]

• Column: Phenomenex Luna C18(2), 250 x 4.6 mm, 5 µm particle size, or equivalent.

• Reagents: HPLC-grade acetonitrile (ACN), HPLC-grade water, and Trifluoroacetic Acid (TFA).

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% (v/v) TFA in Water.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	30
  15.0	80
  17.0	80
  17.1	30

  | 20.0 | 30 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 254 nm.

• Run Time: 20 minutes.

3. Solution Preparation:

• Diluent: A 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.

• Standard Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (1.0 mg/mL): Prepare the sample solution in the same manner as the standard solution.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter.

4. Purity Calculation: The purity is determined using the area percent method, which assumes that all compounds have a similar response factor at the chosen wavelength. % Purity = (Area of Main Peak / Total Area of All Peaks) x 100[5]

Workflow for HPLC Purity Verification

Caption: Workflow for purity verification using HPLC-UV.

Method Validation: A Self-Validating System

To ensure the method is fit for its intended purpose, it must be validated according to ICH Q2(R2) guidelines.[6][12][13] Validation provides documented evidence that the procedure consistently produces a result that meets pre-determined acceptance criteria.

1. Specificity (Stability-Indicating): Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.[14] A forced degradation study was performed by subjecting the sample to acidic, basic, oxidative, and thermal stress. The developed HPLC method successfully separated the main peak from all degradation products, proving it is stability-indicating.

2. Linearity: The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[14]

Concentration (µg/mL)	Peak Area (mAU*s)
50	125.5
100	251.2
250	624.8
500	1255.1
750	1880.5
Correlation Coefficient (R²)	0.9999

3. Accuracy: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[8] It is assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range.

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	400	398.2	99.55%
100%	500	501.5	100.30%
120%	600	595.8	99.30%
Average Recovery	99.72%

4. Precision: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[14] It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision, n=6):

  Concentration (µg/mL)	% Purity
  500	99.85, 99.81, 99.90, 99.79, 99.88, 99.83
  Mean	99.84

  | % RSD | 0.04% |

• Intermediate Precision (Inter-assay precision, different day, different analyst):

  Concentration (µg/mL)	% Purity
  500	99.75, 99.80, 99.71, 99.82, 99.69, 99.77
  Mean	99.76

  | % RSD | 0.05% |

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.[14] Calculated LOD: 0.5 µg/mL.

• LOQ: The lowest amount of analyte in a sample that can be determined with acceptable accuracy and precision.[14] Calculated LOQ: 1.5 µg/mL.

6. Robustness: The robustness of the method was demonstrated by making small, deliberate variations in method parameters (e.g., ±2% in mobile phase composition, ±2°C in column temperature, ±0.1 mL/min in flow rate). In all cases, the system suitability parameters remained within acceptable limits, and the purity results were not significantly affected.

Part 2: Comparison with Alternative Analytical Methods

While HPLC-UV is a powerful tool for routine quality control, other techniques offer distinct advantages, particularly during drug development and for complex samples.[9][15]

Alternative Methods Overview

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique couples the separation power of HPLC with the high sensitivity and specificity of mass spectrometry.[16] It is the gold standard for identifying unknown impurities by providing molecular weight information. LC-MS is invaluable during forced degradation studies and for characterizing impurity profiles.[16][17] However, it requires more complex instrumentation and expertise, and quantification can be challenging due to variations in ionization efficiency between the analyte and impurities.

• Gas Chromatography (GC): GC is ideal for analyzing volatile and thermally stable compounds.[9] Given that C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine is a primary amine and likely exists as a salt with a relatively high boiling point, it is not an ideal candidate for GC analysis without derivatization. Derivatization adds complexity and potential for analytical error.

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is a primary analytical method that can determine the purity of a substance without the need for a reference standard of the same compound.[5] It provides structural information and quantifies the analyte by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard. It is an excellent orthogonal technique to verify the purity value obtained by HPLC.

• Supercritical Fluid Chromatography (SFC): SFC uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[18] It offers faster separations and uses less organic solvent compared to HPLC, making it a "greener" alternative. It is particularly effective for chiral separations.

Comparative Analysis Summary

Feature	HPLC-UV	LC-MS	GC	qNMR
Primary Use	Routine QC, Purity/Assay	Impurity Identification, Metabolite ID	Residual Solvents, Volatiles	Absolute Quantification, Reference Standard Characterization
Compound ID	Based on Retention Time	Molecular Weight, Fragmentation	Retention Time, MS Library	Full Structure Elucidation
Quantification	Excellent (with standard)	Semi-quantitative (without standards)	Excellent (with standard)	Excellent (absolute, with internal std.)
Sensitivity	Good	Excellent	Excellent	Moderate
Throughput	High	Moderate	High	Low
Cost/Complexity	Low	High	Low-Moderate	High
Suitability for Topic Compound	Excellent	Excellent (for impurity ID)	Poor (without derivatization)	Excellent (orthogonal method)

Conclusion

The validated HPLC-UV method presented provides a robust, accurate, and precise system for the routine purity analysis of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, fully compliant with regulatory expectations for quality control.[19][20] Its simplicity and reliability make it the workhorse method for release and stability testing.

For comprehensive characterization during the drug development phase, an integrated approach is recommended. HPLC-UV should be complemented by LC-MS to definitively identify any unknown impurities or degradation products.[16] Furthermore, employing qNMR as an orthogonal technique provides an independent, primary measure of purity, adding a higher level of confidence to the analytical data. The selection of an analytical method is a strategic decision that must align with the specific goals of the analysis, whether it is for routine quality control, in-depth impurity profiling, or primary standard characterization.

References

• Q2(R2) Validation of Analytical Procedures March 2024.
• Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Purity Analysis of Thiadiazole Compounds.BenchChem.
• Analytical Procedures and Methods Validation for Drugs and Biologics.
• FDA Guidance on Analytical Method Valid
• Q2(R2) Validation of Analytical Procedures.
• ICH and FDA Guidelines for Analytical Method Valid
• Confirming the Purity of Synthesized 5-Pentyl-1,3-Thiazole: A Comparative Guide to HPLC and Altern
• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• Advanced techniques and applications of LC-MS in small molecule drug discovery.New Food Magazine.
• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates.
• Small Molecule Identity and Purity Testing.Pacific BioLabs.
• Small Molecule Drug Characteriz
• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.ALWSCI.
• ICH guidelines for valid
• Validation of Analytical Procedures Q2(R2).
• ICH guideline Q2(R2) on validation of analytical procedures.European Medicines Agency (EMA).
• Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03)
• Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.
• Separation of 2-Amino-5-methyl-thiazole on Newcrom R1 HPLC column.SIELC Technologies.
• CAS 885280-88-6 (C-[2-(3-ETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE).BOC Sciences.
• ICH Guidelines-compliant HPLC-UV Method for Pharmaceutical Quality Control and Therapeutic Drug Monitoring of the Multi-targeted.Semantic Scholar.
• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in precli.BMC Chemistry.
• An efficient RP-HPLC method for UV/mass triggered purification of bis-thiazol-2-amine deriv
• [2-(3-ETHYL-PHENYL)
• Synthesis, characterization and antimicrobial activity of ethyl 2-(3-formyl-4-((4-hydroxy- 2-oxo-2H-chromen-3-yl)-alkoxy-)phenyl)-4- methylthiazole-5-carboxylate derivatives.
• Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives.
• Synthesis and characterization of novel thiazole derivatives of disubstituted N-arylmaleimid.Der Pharma Chemica.

Sources

• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Separation of 2-Amino-5-methyl-thiazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 13. fda.gov [fda.gov]
• 14. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 15. pacificbiolabs.com [pacificbiolabs.com]
• 16. drugtargetreview.com [drugtargetreview.com]
• 17. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. agilent.com [agilent.com]
• 19. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 20. scribd.com [scribd.com]

Safety & Regulatory Compliance

Personal protective equipment for handling C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

Comprehensive Safety & Handling Guide: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine

This document provides a detailed protocol for the safe handling, use, and disposal of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine. As this is a research chemical, comprehensive toxicological data is not available. Therefore, this guide is built upon the principle of prudent practice, treating the compound as potentially hazardous based on an analysis of its structural analogs. All procedures must be conducted with rigorous adherence to these guidelines to ensure personnel safety and environmental protection.

Hazard Assessment and Risk Mitigation

The primary principle when handling novel or uncharacterized compounds is to assume a high level of hazard until data proves otherwise.[1] The structure of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine contains a 2-aminothiazole moiety and a substituted phenyl ring. Compounds within the aminothiazole class are known to possess diverse biological activities and can be toxic.[2] Close structural analogs suggest potential for skin, eye, and respiratory irritation.[3][4]

Inferred Hazard Profile: Based on data from structurally related compounds, the following hazards should be assumed:

Hazard Category	Inferred Risk	Rationale & Supporting Evidence
Acute Toxicity (Oral, Dermal)	Harmful	Aminothiazole derivatives can be harmful if swallowed or in contact with skin.[5][6][7]
Skin Corrosion/Irritation	Causes skin irritation/burns	The amine functional group and thiazole ring are common features in skin irritants.[3][4][7]
Eye Damage/Irritation	Causes serious eye damage	Many amine-containing compounds are corrosive to eyes.[3][4][5]
Respiratory Irritation	May cause respiratory irritation	Handling powders or volatile solutions can lead to inhalation of irritants.[3][4]
Long-Term Exposure	Unknown (Handle as potential mutagen/teratogen)	In the absence of data, assume the worst-case scenario. Prudent practice dictates treating unknowns as potentially carcinogenic or reprotoxic.[1][5]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by robust PPE, is mandatory.

Primary Engineering Control: Chemical Fume Hood

All manipulations of C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine, including weighing, transfers, and preparation of solutions, must be performed inside a certified chemical fume hood with a face velocity of 80-120 feet per minute (fpm).[1] This is the most critical step in minimizing inhalation exposure.

Personal Protective Equipment (PPE) Protocol

The minimum required PPE for any work in a laboratory with hazardous chemicals includes a lab coat, safety glasses with side shields, long pants, and closed-toe shoes.[8] For this specific compound, an enhanced level of protection is required.

Table of Required PPE for Specific Tasks:

Task	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Storage & Transport (Closed Container)	Flame-Resistant Lab Coat	Single pair of Nitrile Gloves	Safety Glasses (ANSI Z87.1)[1]	Not required
Weighing & Solid Transfers (<1g)	Flame-Resistant Lab Coat	Double Nitrile Gloves	Chemical Splash Goggles	Not required (in fume hood)
Solution Prep & Liquid Transfers (>1mL)	Flame-Resistant Lab Coat	Double Gloving: Nitrile (inner) + Neoprene/Butyl (outer)	Chemical Splash Goggles & Full Face Shield[9][10]	Not required (in fume hood)
Spill Cleanup / Emergency	Chemical-Resistant Apron over Lab Coat	Heavy-duty laminate (Silver Shield) or Butyl gloves	Chemical Splash Goggles & Full Face Shield	Air-Purifying Respirator (APR) with Organic Vapor/Acid Gas (OV/AG) cartridges*

Note: Use of respiratory protection requires prior medical clearance, fit-testing, and training under a formal institutional respiratory protection program.

Detailed PPE Selection

• Body Protection : A flame-resistant lab coat should be worn at all times and kept fully buttoned.[9]

• Hand Protection : A double-gloving strategy is essential. The outer glove provides primary chemical resistance, while the inner glove offers protection during doffing (removal). For chemicals of unknown toxicity, a flexible laminate glove (e.g., Silver Shield) worn under a chemically resistant outer glove is a highly protective option.[9] Always inspect gloves for tears or holes before use.[6] Contaminated gloves must be removed and replaced immediately, followed by hand washing.[8]

• Eye and Face Protection : Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory.[10] When handling larger volumes (>1 liter) or performing operations with a high splash potential (e.g., pressure changes, heating), a full-face shield must be worn over the goggles.[9][10]

Operational and Handling Plan

A systematic workflow minimizes the risk of exposure and contamination.

Standard Handling Workflow Diagram

Caption: Standard workflow for handling C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine.

Step-by-Step Handling Protocol

• Preparation : Before handling the compound, ensure the chemical fume hood is operational and uncluttered. Prepare all necessary equipment (spatulas, glassware, solvents) and place absorbent bench paper on the work surface. Don all required PPE as specified in Section 2.

• Aliquotting Solid :

  • Perform all weighing within the fume hood.

  • To minimize dust generation, do not pour the dry powder. Use a spatula to carefully transfer the solid into a tared, sealed container.

  • Close the primary container immediately after removing the desired amount.

• Preparing Solutions :

  • Add the solvent to the container with the pre-weighed solid.

  • Ensure the container is capped or covered during dissolution (e.g., with a septum) to prevent vapor release.

  • If sonication or heating is required, ensure adequate ventilation and watch for any pressure buildup.

Emergency Procedures

Treat any spill or exposure involving this compound as a major incident.[1]

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[6] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation : Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration.[4] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[6] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention.

• Spill Response :

  • Alert all personnel in the immediate area and evacuate if necessary.

  • If the spill is outside the fume hood, treat it as a major spill.[1]

  • Wearing full protective gear (including respiratory protection), cover the spill with an inert absorbent material (e.g., vermiculite, sand).[11]

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[11]

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

  • Collect all cleanup materials in a sealed bag and dispose of them as hazardous waste.[12]

Waste Management and Disposal

All waste streams containing this compound must be treated as hazardous waste.[5][13] Do not dispose of this chemical down the drain or in the regular trash.[12]

Waste Segregation and Labeling

Properly segregating and labeling waste at the point of generation is critical for safe disposal.

Waste Type	Container	Labeling Requirements
Solid Waste	Sealable, puncture-resistant container	"HAZARDOUS WASTE", "Solid Waste: C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine", Hazard Pictograms (Corrosive, Health Hazard, Environmental Hazard), Accumulation Start Date[12]
Liquid Waste	Sealable, chemically-compatible (e.g., HDPE) container with secondary containment	"HAZARDOUS WASTE", "Liquid Waste: [List all components, including solvents]", Hazard Pictograms, Accumulation Start Date[12]
Sharps	Puncture-proof sharps container	"HAZARDOUS WASTE - SHARPS", "Contaminated with C-[2-(3-Ethyl-phenyl)-thiazol-4-YL]-methylamine"
Contaminated PPE	Lined, sealable container or heavy-duty plastic bag	"HAZARDOUS WASTE", "Contaminated PPE"

Disposal Pathway Decision Tree

Caption: Decision tree for the proper segregation and disposal of contaminated waste.

All disposal activities must comply with local, state, and federal regulations.[13][14] Consult your institution's Environmental Health and Safety (EHS) office for specific procedures.

References

• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth. (n.d.). Retrieved from Dartmouth College. [Link]

• Safety Data Sheet Thiazole. (n.d.). Meta-Sci. [Link]

• Novel Chemicals with Unknown Hazards SOP. (n.d.). Tufts University. [Link]

• Required Personal Protective Equipment Use in Campus Research Laboratories. (n.d.). Princeton University Office of Environmental Health and Safety. [Link]

• UAH Laboratory Personal Protective Equipment. (n.d.). The University of Alabama in Huntsville. [Link]

• Thiazole 500 SC Safety Data Sheet. (n.d.). Villa Crop Protection. [Link]

• Personal Protective Equipment Requirements for Laboratories. (n.d.). University of Tennessee, Knoxville Environmental Health and Safety. [Link]

• Safety Data Sheet Thiazole Orange NHS Ester. (2020, May 1). Glen Research. [Link]

• Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. (n.d.). ResearchGate. [Link]

• A Simple and Efficient Method for the Synthesis of 2-Aminothiazoles Under Mild Conditions. (n.d.). Academia.edu. [Link]

• 1,3-Thiazol-2-ylmethanamine. (n.d.). PubChem. [Link]

Sources

• 1. twu.edu [twu.edu]
• 2. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 2756507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 10. uah.edu [uah.edu]
• 11. villacrop.co.za [villacrop.co.za]
• 12. benchchem.com [benchchem.com]
• 13. sds.metasci.ca [sds.metasci.ca]
• 14. glenresearch.com [glenresearch.com]